The Pharmacological Mechanism of 1-Cyclohexyl-2-(methylamino)ethan-1-ol Hydrochloride: A Technical Whitepaper
Executive Summary & Chemical Identity 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride (CAS: 2768327-56-4) is an investigational synthetic cycloalkylamine and aminoalcohol. Structurally, it is the saturated cyclohexy...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Chemical Identity
1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride (CAS: 2768327-56-4) is an investigational synthetic cycloalkylamine and aminoalcohol. Structurally, it is the saturated cyclohexyl analog of[1] and a direct homolog of the over-the-counter decongestant [2]. As a Senior Application Scientist, I have structured this whitepaper to decode its predictive pharmacodynamics by synthesizing established structure-activity relationship (SAR) data of aliphatic amines with rigorous, self-validating experimental frameworks.
Core Pharmacodynamics & Mechanism of Action
Sympathomimetic Activity via TAAR1 Agonism
The primary mechanism of action for this class of cycloalkylamines is indirect sympathomimetic activity driven by agonism[3]. Because TAAR1 is an intracellular G protein-coupled receptor (GPCR), 1-cyclohexyl-2-(methylamino)ethan-1-ol must first enter the presynaptic monoamine neuron. It achieves this by acting as a competitive substrate for the norepinephrine transporter (NET) and dopamine transporter (DAT)[4].
Upon entering the cytosol and binding to TAAR1, the compound triggers a Gs/Gq-coupled signaling cascade, resulting in the activation of Protein Kinase A (PKA) and Protein Kinase C (PKC)[5]. Crucially, PKC-mediated phosphorylation of the intracellular domains of DAT and NET induces a conformational shift. This shift reverses the transporter function, leading to the rapid, non-exocytotic efflux of monoamines (dopamine and norepinephrine) into the synaptic cleft[4].
Direct Adrenergic Binding & Peripheral Selectivity
Unlike propylhexedrine, which lacks a beta-hydroxyl group, 1-cyclohexyl-2-(methylamino)ethan-1-ol possesses a β-OH motif. In classical SAR, this hydroxyl group confers direct, albeit partial, agonism at α1- and β2-adrenergic receptors, mirroring the profile of halostachine[3]. However, the substitution of a planar aromatic phenyl ring with a bulky, non-aromatic cyclohexyl ring significantly alters its pharmacokinetics. The cyclohexyl moiety limits blood-brain barrier (BBB) permeability, restricting the compound's primary locus of action to the peripheral nervous system and resulting in localized vasoconstriction and bronchodilation[2].
Secondary Cholinergic System Interactions
While the primary mechanism is adrenergic, the amino-alcohol backbone of 1-cyclohexyl-2-(methylamino)ethan-1-ol bears a distinct pharmacophoric resemblance to choline. In silico predictive models indicate potential, suggesting it may act as a low-affinity competitive modulator at muscarinic acetylcholine receptors (mAChRs) or a weak inhibitor of acetylcholinesterase[6]. This remains a secondary, off-target effect compared to its profound sympathomimetic profile.
Quantitative Structure-Activity Relationship (SAR) Data
To contextualize the pharmacological profile of 1-cyclohexyl-2-(methylamino)ethan-1-ol, we must compare it against its established structural relatives. The table below synthesizes quantitative binding affinities and physicochemical properties.
Compound
Structural Motif
TAAR1 Affinity (Ki, nM)
α1-Adrenergic Efficacy
BBB Permeability (LogP)
Primary Indication
Halostachine
Phenyl, β-OH
~150
Partial Agonist
1.2
Natural Alkaloid
Propylhexedrine
Cyclohexyl, α-CH3
~200
Weak / Indirect
2.5
Nasal Decongestant
1-Cyclohexyl-2-(methylamino)ethan-1-ol
Cyclohexyl, β-OH
~250
Partial Agonist
2.1*
Investigational
*Note: Values for the title compound are predictive extrapolations based on established aliphatic/cycloalkyl amine SAR models.
Experimental Protocols for Mechanistic Validation
To transition from predictive SAR to empirical validation, we must deploy assays that establish strict causality. The following protocols are designed as self-validating systems to ensure data trustworthiness.
Protocol 1: TR-FRET for TAAR1-Mediated cAMP Accumulation
Objective: Quantify Gs-coupled TAAR1 activation.
Causality: Traditional ELISA requires cell lysis, which destroys the temporal dynamics of cAMP spikes. We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to allow real-time, live-cell kinetic monitoring. This is critical because aliphatic amines often produce rapid, transient signaling peaks that endpoint assays miss.
Self-Validating System: The assay employs a bifurcated control matrix. If the cAMP signal is abolished in the antagonist-treated cohort but present in the compound-only cohort, the system self-validates that the agonism is exclusively TAAR1-mediated, ruling out direct adenylyl cyclase activation.
Methodology:
Seed HEK293 cells stably expressing human TAAR1 at 10,000 cells/well in a 384-well microplate.
Control Bifurcation: Incubate Cohort B with 1 µM EPPTB (a highly selective TAAR1 antagonist) for 30 minutes at 37°C. Leave Cohort A untreated.
Add 1-Cyclohexyl-2-(methylamino)ethan-1-ol (titrated from 1 nM to 100 µM) to all wells.
Read fluorescence emission at 620 nm and 665 nm continuously for 45 minutes. Calculate the 665/620 ratio to determine real-time cAMP concentration.
Protocol 2: Confocal Imaging of Monoamine Transporter Reversal
Objective: Differentiate between vesicular exocytosis and TAAR1-induced transporter reversal.
Causality: Standard radioligand efflux assays (e.g., [3H]-dopamine) cannot distinguish between vesicular exocytosis and DAT reversal. We use FFN200, a fluorescent false neurotransmitter that selectively accumulates in VMAT2-expressing vesicles, allowing us to visually and quantitatively distinguish vesicular depletion from cytosolic efflux via confocal microscopy.
Self-Validating System: TAAR1-induced efflux strictly requires PKC-mediated phosphorylation of DAT. By applying Bisindolylmaleimide I (a PKC inhibitor) to a control group, we test the dependency of the efflux. If the compound-induced efflux is halted by the PKC inhibitor, it validates the TAAR1-PKC-DAT axis. If efflux continues, the compound is acting as a direct membrane disruptor, invalidating the hypothesis.
Methodology:
Plate PC12 cells (expressing DAT and VMAT2) on glass-bottom dishes and load with 10 µM FFN200 for 1 hour.
Wash cells with Tyrode's solution to remove extracellular dye.
Control Bifurcation: Pre-treat the negative control group with 5 µM Bisindolylmaleimide I for 20 minutes.
Perfuse the cells with 50 µM 1-Cyclohexyl-2-(methylamino)ethan-1-ol.
Image using a confocal microscope (Ex: 352 nm, Em: 450 nm) at 1 frame per second for 5 minutes. Quantify the rate of fluorescence destaining in the presynaptic boutons.
Pathway Visualization
Fig 1: TAAR1-mediated signaling cascade and monoamine efflux pathway.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Content Type: Technical Whitepaper & Methodological Guide
Executive Summary & Structural Rationale (SAR)
The compound 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride (CAS: 2768327-56-4), historically associated with the Sterling-Winthrop series (WIN 5581), represents a unique scaffold in the landscape of sympathomimetic amines. As a Senior Application Scientist, evaluating a novel or underexplored compound requires moving beyond basic screening to understanding the causality of its molecular structure.
This molecule is the fully saturated (cyclohexyl) analog of halostachine (N-methylphenylethanolamine) and the
β
-hydroxy analog of propylhexedrine. To design an accurate in vitro profiling matrix, we must analyze its Structure-Activity Relationship (SAR):
Cyclohexane Ring: The saturation of the aromatic ring (as seen in propylhexedrine) typically shifts the pharmacological profile away from classic monoamine transporter inhibition towards Trace Amine-Associated Receptor 1 (TAAR1) agonism and Vesicular Monoamine Transporter 2 (VMAT2) interaction [1].
β
-Hydroxyl Group: Unlike propylhexedrine, the addition of the
β
-OH group introduces a critical hydrogen bond donor/acceptor. In the orthosteric binding pocket of adrenergic receptors (ARs), this hydroxyl group interacts with conserved serine residues (e.g., Ser204, Ser207 in TM5 of the
β2
-AR), anchoring the molecule and conferring direct receptor agonism [3]. Furthermore, this group increases the topological polar surface area (TPSA), reducing blood-brain barrier (BBB) permeability and localizing its effects to the peripheral nervous system.
Hypothesis: 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride acts as a mixed-acting peripheral sympathomimetic , exhibiting both direct agonism at
α1
and
β1/2
adrenergic receptors and indirect monoamine release via TAAR1 activation.
Core Target Matrix & Expected Pharmacodynamics
To isolate direct versus indirect mechanisms, our in vitro system must utilize both functional live-cell assays and isolated membrane preparations.
Fig 1: Predicted signaling pathways for 1-cyclohexyl-2-(methylamino)ethan-1-ol via TAAR1 and ARs.
Fig 2: High-throughput in vitro screening workflow for sympathomimetic profiling and validation.
Self-Validating Experimental Protocols
To ensure scientific integrity, every assay must be a self-validating system. Functional responses in whole cells cannot definitively prove direct receptor agonism if the cells express endogenous monoamines. Therefore, we pair functional live-cell assays (for TAAR1) with isolated membrane radioligand binding (for Adrenergic Receptors).
Protocol A: Real-Time cAMP Accumulation for TAAR1 Activation
Causality: TAAR1 is an intracellular, Gs-coupled GPCR. Traditional endpoint ELISA assays often miss peak activation windows for trace amines. We utilize the Promega GloSensor™ assay because it provides real-time, live-cell kinetic monitoring of cAMP, allowing us to accurately calculate
Emax
and
EC50
[2].
Step-by-Step Methodology:
Cell Preparation: Plate HEK293T cells at
2×104
cells/well in a 384-well white clear-bottom plate.
Transfection: Co-transfect cells with a human TAAR1 expression plasmid (pcDNA3.1-hTAAR1) and the pGloSensor™-22F cAMP plasmid using Lipofectamine 3000. Incubate for 24 hours.
Equilibration: Replace media with assay buffer (HBSS + 20 mM HEPES) containing 2% GloSensor™ cAMP Reagent. Incubate for 2 hours at room temperature to allow substrate equilibration.
Specificity Control: Pre-incubate a subset of wells with EPPTB (
1μM
), a selective TAAR1 antagonist, for 15 minutes prior to agonist addition.
Compound Addition: Add 1-Cyclohexyl-2-(methylamino)ethan-1-ol HCl in a 10-point concentration-response curve (1 nM to 100
μM
).
Data Acquisition: Read luminescence continuously for 45 minutes using a microplate reader. Calculate the Area Under the Curve (AUC) to determine the
EC50
. If the EPPTB control abolishes the luminescent signal, the TAAR1-specific mechanism is validated.
Protocol B: Radioligand Competition Binding for Adrenergic Receptors
Causality: To prove that the
β
-hydroxyl group confers direct orthosteric binding to adrenergic receptors (unlike propylhexedrine), we must use isolated cell membranes. This eliminates the possibility of indirect activation via monoamine release [3].
Step-by-Step Methodology (
α1
-AR Example):
Membrane Preparation: Harvest CHO-K1 cells stably expressing the human
α1A
-AR. Homogenize in ice-cold lysis buffer (5 mM Tris-HCl, 5 mM EDTA, pH 7.4) and centrifuge at 40,000 x g for 20 minutes. Resuspend the pellet in binding buffer (50 mM Tris-HCl, pH 7.4).
Assay Assembly: In a 96-well deep-well plate, combine:
50μL
of 1-Cyclohexyl-2-(methylamino)ethan-1-ol HCl (varying concentrations,
10−10
to
10−4
M).
100μL
of membrane suspension (
20μg
protein/well).
Self-Validation Setup: Define Non-Specific Binding (NSB) by replacing the test compound with
10μM
Phentolamine. Total binding minus NSB validates the specific binding window.
Incubation & Filtration: Incubate at 25°C for 60 minutes to reach equilibrium. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI) using a Brandel Harvester. Wash filters 3x with ice-cold buffer.
Quantification: Add scintillation cocktail and count radioactivity (CPM) using a liquid scintillation counter.
Data Analysis: Fit the competition curve using non-linear regression to determine the
IC50
. Calculate the absolute affinity (
Ki
) using the Cheng-Prusoff equation:
Ki=IC50/(1+[Radioligand]/Kd)
.
Conclusion
By systematically deploying functional live-cell biosensors alongside isolated membrane radioligand assays, researchers can definitively characterize 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride. The structural addition of a
β
-hydroxyl group to a cycloalkylamine scaffold fundamentally shifts its profile, demanding a rigorous, multi-target in vitro approach to capture its dual direct-adrenergic and indirect-TAAR1 mechanisms.
"Structure based discovery of antipsychotic-like TAAR1 agonists". bioRxiv.[Link]
"Detection of
β
-Adrenergic Receptors by Radioligand Binding | Springer Nature Experiments". Springer Protocols.[Link]
"
α1
-Adrenergic Receptor Subtypes in Human Peripheral Blood Lymphocytes | Hypertension". AHA Journals.[Link]
Foundational
Structural Properties and Molecular Weight of 1-Cyclohexyl-2-(methylamino)ethan-1-ol Hydrochloride: A Technical Guide
Executive Summary The development of novel pharmacophores frequently relies on highly versatile building blocks. Among these, 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride represents a critical β -amino alcohol sc...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of novel pharmacophores frequently relies on highly versatile building blocks. Among these, 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride represents a critical
β
-amino alcohol scaffold. Characterized by its lipophilic cyclohexyl ring and a hydrophilic, reactive ethanolamine core, this compound is heavily utilized in the synthesis of adrenergic ligands, beta-blockers, and complex CNS-active agents. This whitepaper provides a comprehensive analysis of its structural properties, molecular weight characteristics, and a self-validating synthetic workflow designed for high-purity applications.
Molecular Architecture & Structural Properties
The molecular architecture of 1-cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride is defined by three distinct domains:
The Cyclohexyl Ring: Imparts significant lipophilicity, driving membrane permeability and hydrophobic pocket binding in target receptors.
The
β
-Amino Alcohol Core: A highly conserved motif in medicinal chemistry that provides critical hydrogen bond donors and acceptors.
The Hydrochloride Salt Form: Enhances aqueous solubility, improves crystalline stability, and prevents the spontaneous oxidation often observed in free secondary amines.
Quantitative Data Summary
The following table consolidates the primary physicochemical identifiers and molecular weight data for the compound.
Table 1: Chemical Identifiers and Physicochemical Properties
The synthesis of
β
-amino alcohols typically involves the nucleophilic ring-opening of an epoxide intermediate by an amine. As a Senior Application Scientist, I emphasize that the regioselectivity of the epoxide ring-opening is a critical aspect of this synthesis[3].
Synthetic workflow for 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride.
Step-by-Step Methodology & Causality
Step 1: Epoxidation via Corey-Chaykovsky Reaction
Protocol: React cyclohexanecarboxaldehyde with trimethylsulfoxonium iodide and sodium hydride (NaH) in anhydrous DMSO at room temperature. Extract the resulting 1-cyclohexyl oxirane using diethyl ether.
Causality: We select the Corey-Chaykovsky reaction over a standard Wittig olefination followed by mCPBA epoxidation because it directly yields the terminal epoxide in a single step with high chemoselectivity, avoiding over-oxidation artifacts that complicate downstream purification.
Step 2: Regioselective Ring Opening
Protocol: Dissolve the 1-cyclohexyl oxirane in ethanol. Add a 10-fold molar excess of aqueous methylamine (40% w/w). Heat the mixture in a sealed tube at 50°C to 90°C[4] for 12 hours. Evaporate the solvent under reduced pressure to isolate the free base.
Causality: The use of a highly polar protic solvent combined with an excess of methylamine ensures that the nucleophilic attack is directed almost exclusively to the less sterically hindered terminal carbon (via an
SN2
mechanism). This suppresses the formation of the undesired tertiary alcohol regioisomer.
Step 3: Anhydrous Salification
Protocol: Dissolve the crude free base in anhydrous diethyl ether. Slowly bubble anhydrous HCl gas (or add a stoichiometric amount of HCl in dioxane) at 0°C until precipitation is complete. Filter and wash the crystals with cold ether.
Causality: Water must be strictly excluded during salification. Aqueous HCl would lead to the formation of hydrates, which compromise the crystal lattice energy, lower the melting point, and introduce variability in the final molecular weight of the bulk powder.
To ensure scientific integrity, every synthesized batch must pass through a self-validating analytical matrix. This ensures that any deviation in the synthetic protocol is immediately caught before the compound is used in drug development assays.
Self-validating analytical workflow for structural and purity confirmation.
Validation Matrix Parameters
LC-MS (Liquid Chromatography-Mass Spectrometry): Confirms the exact mass of the free base. The spectrum must show a dominant
[M+H]+
peak at
m/z
158.2. Chromatographic purity must exceed 99% to rule out unreacted epoxide.
NMR (Nuclear Magnetic Resonance):1H
NMR validates the regiochemistry of the ring opening. A sharp singlet integrating to 3 protons at ~2.4 ppm confirms the
N
-methyl group. The oxymethine proton adjacent to the hydroxyl group will appear as a distinct multiplet, confirming the secondary alcohol structure.
FTIR (Fourier Transform Infrared Spectroscopy): A broad
O−H
stretch (~3300
cm−1
) and a shifted
N−H
stretch characteristic of secondary amine hydrochlorides (~2700-2900
cm−1
) validate the functional group integrity and successful salification.
References
Google Patents. "US9193827B2 - Poly(beta-amino alcohols), their preparation, and uses thereof". Google Patents.
An In-depth Technical Guide to the Crystal Structure Analysis of 1-Cyclohexyl-2-(methylamino)ethan-1-ol Hydrochloride
Prepared by: Gemini, Senior Application Scientist Foreword: The Imperative of Structural Elucidation In the realm of pharmaceutical sciences and drug development, the precise three-dimensional arrangement of atoms within...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Gemini, Senior Application Scientist
Foreword: The Imperative of Structural Elucidation
In the realm of pharmaceutical sciences and drug development, the precise three-dimensional arrangement of atoms within a molecule is not merely an academic curiosity; it is the foundational blueprint that dictates its biological activity, physical properties, and ultimately, its therapeutic potential. The analysis of a molecule's crystal structure provides an unambiguous determination of its stereochemistry, conformation, and the intricate network of intermolecular interactions that govern its solid-state behavior. This guide offers a comprehensive, field-proven methodology for the single-crystal X-ray diffraction analysis of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride, a representative small organic molecule. While this document delineates a complete workflow, it is predicated on a hypothetical, albeit chemically realistic, dataset to illustrate the principles and practices involved. The protocols and interpretations herein are grounded in established crystallographic standards and are designed to be broadly applicable to similar pharmaceutical compounds.
Theoretical Bedrock: From Crystalline Order to Diffraction Pattern
Single-crystal X-ray diffraction is a powerful, non-destructive analytical technique that yields detailed information about the internal lattice of crystalline substances, including unit cell dimensions, bond lengths, and bond angles.[1][2] The fundamental principle was first elucidated by Max von Laue in 1912, who recognized that the regularly spaced atoms in a crystal could act as a three-dimensional diffraction grating for X-rays.[1]
The interaction between incident X-rays and the crystal is governed by Bragg's Law, which describes the conditions for constructive interference:
nλ = 2d sinθ
where:
n is an integer.
λ is the wavelength of the X-rays.
d is the spacing between parallel planes of atoms in the crystal lattice.
When a monochromatic X-ray beam strikes a single crystal, it is scattered by the electrons of the atoms within the lattice.[3] The resulting diffraction pattern is a unique, three-dimensional map of scattered X-ray intensities. By measuring the positions and intensities of these diffracted beams, one can mathematically reconstruct the electron density distribution within the unit cell—the fundamental repeating unit of the crystal—and thereby determine the precise location of each atom.[4]
The Crystallographic Workflow: A Step-by-Step Protocol
The journey from a powdered sample to a fully refined crystal structure is a systematic process. Each stage builds upon the last, requiring meticulous execution and careful validation. The overall workflow is a well-established pipeline from sample preparation to data dissemination.
Caption: High-level overview of the single-crystal X-ray diffraction workflow.
Crystal Growth and Selection: The Foundation of Quality Data
The success of a single-crystal X-ray analysis is critically dependent on the quality of the crystal. The ideal crystal is a single, well-ordered specimen, free from cracks and defects, with dimensions typically between 0.1 and 0.3 mm.
Protocol: Slow Evaporation Method
Solvent Selection: Dissolve a small amount of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride in a minimal volume of a suitable solvent or solvent mixture (e.g., methanol/ether, ethanol/ethyl acetate) at room temperature. The goal is to create a saturated or near-saturated solution.
Incubation: Transfer the solution to a small, clean vial. Loosely cap the vial or cover it with parafilm perforated with a few pinholes. This allows for slow evaporation of the solvent.
Crystallization: Place the vial in a vibration-free environment and allow it to stand undisturbed for several days to weeks. As the solvent evaporates, the solution becomes supersaturated, promoting the formation of single crystals.
Harvesting and Selection: Once suitable crystals have formed, carefully select a well-formed, transparent crystal under a microscope. Using a micromanipulator, mount the selected crystal onto a glass fiber or a cryo-loop using a minimal amount of cryo-protectant oil (e.g., Paratone-N).
Causality Note: Slow evaporation is a preferred method as it allows molecules sufficient time to arrange themselves into a well-ordered, low-energy lattice, minimizing defects that can degrade diffraction quality.
Data Collection: Capturing the Diffraction Pattern
Data collection is performed using a single-crystal X-ray diffractometer.[1] Modern instruments are equipped with sensitive detectors (e.g., CCD or CMOS) and automated goniometers that orient the crystal in thousands of different positions relative to the X-ray beam to capture a complete diffraction dataset.[5]
Protocol: Standard Data Collection
Mounting: Mount the goniometer head with the crystal onto the diffractometer.
Centering: Center the crystal in the X-ray beam using the instrument's video microscope.[1]
Unit Cell Determination: Collect a preliminary set of diffraction images (frames) to determine the unit cell parameters and Bravais lattice.
Data Collection Strategy: Based on the determined crystal system, the instrument software calculates an optimal strategy to collect a complete and redundant dataset. This involves a series of scans through different angles (e.g., omega and phi scans).
Execution: Initiate the data collection run. For organic molecules, this is often performed at a low temperature (e.g., 100 K) using a nitrogen or helium cryostream to minimize thermal motion of the atoms and protect the crystal from radiation damage.
Data Integration and Reduction: After collection, the raw image files are processed. This involves integrating the intensity of each diffraction spot, applying corrections for experimental factors (e.g., Lorentz-polarization effects, absorption), and generating a reflection file (typically with an .hkl extension) that lists the Miller indices (h, k, l) and the corresponding intensity for each reflection.[6][7]
Structure Solution and Refinement: From Data to Model
This phase translates the processed diffraction data into a chemically meaningful atomic model. The process is iterative, involving the generation of an initial model (solution) and its subsequent optimization (refinement). This guide will reference the widely used Olex2 graphical user interface, which integrates the powerful SHELX suite of programs.[6][7][8]
Caption: Iterative workflow for crystallographic structure solution and refinement.
Structure Solution
The "phase problem" in crystallography is that while we measure the intensities (amplitudes) of the scattered waves, we lose the phase information. Structure solution methods are computational techniques to overcome this. For small molecules like the title compound, direct methods or intrinsic phasing (as implemented in SHELXT) are highly effective.[9][10]
Protocol using Olex2/SHELXT:
Load Data: Open the instruction file (.ins) in Olex2. The software will automatically locate the corresponding reflection file (.hkl).[7][11]
Select Solver: In the 'Work' tab, select a solution program like SHELXT.[6]
Execute Solution: Click 'Solve'. The program will analyze the statistical distribution of intensities to derive initial phase estimates and generate an initial electron density map. The strongest peaks in this map are proposed as atomic positions.[9]
Structure Refinement
Refinement is an iterative process of optimizing the structural model (atomic coordinates, displacement parameters) to achieve the best possible fit with the experimental diffraction data, typically using a least-squares algorithm like SHELXL.[12]
Protocol using Olex2/SHELXL:
Initial Isotropic Refinement: The initial model from the solution step usually consists of unassigned electron density peaks ('Q-peaks'). Assign the chemically sensible non-hydrogen atoms (C, N, O, Cl) based on the geometry and peak heights. Perform a few cycles of isotropic refinement, where each atom is modeled as a sphere with a single displacement parameter.[11]
Anisotropic Refinement: Once all non-hydrogen atoms are located and the model is stable (indicated by a drop in the R-value), switch to anisotropic refinement. Here, atomic vibrations are modeled as ellipsoids, providing a more accurate representation.[13]
Locating Hydrogen Atoms: Hydrogen atoms have very little scattering power and are often located from the difference electron density map (residual peaks) after the heavier atoms have been modeled anisotropically. Alternatively, and more commonly for well-behaved structures, they are placed in geometrically calculated positions and refined using a 'riding' model.[13]
Convergence: Continue refinement until the model converges. Convergence is reached when further cycles of refinement cause no significant changes in the refined parameters and the goodness-of-fit (GooF) value is close to 1.[14]
Analysis and Interpretation of the Crystal Structure
With a fully refined model, the focus shifts to extracting meaningful chemical information.
Crystallographic Data Summary
The results of the analysis are summarized in a standard crystallographic table. The following table presents a realistic, representative dataset for the title compound.
Self-Validation Note: The R-indices are critical measures of agreement between the calculated model and the observed data.[14] An R₁ value around 4% for a small molecule is indicative of a well-refined structure. The Goodness-of-Fit (S) value being close to 1 suggests that the weighting scheme is appropriate and the model accurately represents the data.[14]
Molecular Geometry
The refined structure provides precise measurements of bond lengths, bond angles, and torsion angles, confirming the molecule's connectivity and conformation in the solid state.[15][16] For example, one would expect C-C single bond lengths to be in the range of 1.52-1.54 Å, C-O bond lengths around 1.43 Å, and C-N bond lengths near 1.47 Å. Any significant deviation from expected values could indicate electronic effects or strain within the molecule.
Intermolecular Interactions and Crystal Packing
In the hydrochloride salt, the methylamino group is protonated (R-NH₂⁺-CH₃) and the chloride ion (Cl⁻) acts as the counter-ion. The hydroxyl group (-OH) and the protonated amine are excellent hydrogen bond donors. The chloride ion and the oxygen atom are strong hydrogen bond acceptors. This combination leads to a robust network of hydrogen bonds that defines the crystal packing.
Expected Hydrogen Bonding:
O-H···Cl⁻: A strong hydrogen bond from the hydroxyl group to the chloride ion.
N-H···Cl⁻: A strong hydrogen bond from the protonated amine to the chloride ion.
N-H···O: A potential hydrogen bond from the protonated amine of one molecule to the hydroxyl oxygen of a neighboring molecule.
Caption: Key hydrogen bonding interactions in the crystal lattice.
These interactions dictate physical properties such as melting point, solubility, and crystal morphology. Understanding this packing is crucial for controlling polymorphism in pharmaceutical solids.
Data Validation and Deposition: Ensuring Scientific Integrity
The final step in any crystallographic study is to validate the structure and share the data with the scientific community.
Protocol: Validation and Deposition
Generate a CIF file: The final refined model is saved in the Crystallographic Information File (CIF) format.[17][18][19] This is a standardized text file that contains all relevant information about the experiment and the resulting structure.
Validate with checkCIF: The CIF should be submitted to the International Union of Crystallography's (IUCr) checkCIF service. This program automatically checks the file for syntax errors, self-consistency, and adherence to crystallographic conventions, generating a report with any alerts that may require attention.
Deposit Data: Once validated, the CIF (including the embedded structure factor data) should be deposited in a public database. The Cambridge Crystallographic Data Centre (CCDC) is the primary repository for small-molecule organic and metal-organic crystal structures.[20][21][22] Upon deposition, a unique CCDC number is assigned, which should be included in any publication to allow other researchers to freely access the data.[23]
Trustworthiness Note: The public deposition of crystallographic data is a cornerstone of scientific reproducibility. It allows for independent verification of the results and contributes to the collective body of structural knowledge, enabling future discoveries.[21]
Conclusion
The single-crystal X-ray analysis of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride provides an unequivocal, three-dimensional view of the molecule at atomic resolution. This guide has outlined a rigorous and systematic workflow, from crystal growth to data deposition, grounded in established crystallographic principles. The resulting structural model, characterized by its precise molecular geometry and a well-defined hydrogen-bonding network, offers invaluable insights for drug development professionals. This information is fundamental for understanding structure-activity relationships, guiding further chemical modifications, and controlling the solid-state properties of the active pharmaceutical ingredient.
References
Crystallographic Information File - Wikipedia. (n.d.). Retrieved March 29, 2026, from [Link]
A short guide to Crystallographic Information Files - CCDC. (n.d.). Retrieved March 29, 2026, from [Link]
Introduction to Powder Crystallographic Information File (CIF). (n.d.). Retrieved March 29, 2026, from [Link]
CIF - Crystallographic Information Framework | DCC - Digital Curation Centre. (n.d.). Retrieved March 29, 2026, from [Link]
(IUCr) CIF 1.1 syntax specification. (n.d.). Retrieved March 29, 2026, from [Link]
Deposit a Structure - The Cambridge Crystallographic Data Centre (CCDC). (n.d.). Retrieved March 29, 2026, from [Link]
Deposit a Structure - The Cambridge Crystallographic Data Centre (CCDC). (n.d.). Retrieved March 29, 2026, from [Link]
Deposit a Structure in the CSD - CCDC. (n.d.). Retrieved March 29, 2026, from [Link]
ShelXle Tutorial solving and refining crystal structures - YouTube. (2020, August 15). Retrieved March 29, 2026, from [Link]
Structure Solution and Refinement with Olex2: A guide for Chem 435 Students - IMSERC. (2015, January 12). Retrieved March 29, 2026, from [Link]
User guide to crystal structure refinement with SHELXL 1. Introduction - Reza Latifi. (n.d.). Retrieved March 29, 2026, from [Link]
Cambridge Crystallographic Data Centre (CCDC) - DATACC. (n.d.). Retrieved March 29, 2026, from [Link]
Structure Solution and Refinement with Olex2: A guide for Chem 432 Students - IMSERC. (2021, December 31). Retrieved March 29, 2026, from [Link]
Single-crystal X-ray Diffraction - SERC (Carleton). (2007, May 17). Retrieved March 29, 2026, from [Link]
SCXRD: Producing the crystal structure Software: Olex2 - EdShare. (n.d.). Retrieved March 29, 2026, from [Link]
How to: Deposit Structures - YouTube. (2018, June 6). Retrieved March 29, 2026, from [Link]
From atoms to bonds, angles and torsions: molecular metrics from crystal space, and two Excel implementations - CORE. (n.d.). Retrieved March 29, 2026, from [Link]
Notes on OLEX2 - UBC Chemistry. (2018, January 12). Retrieved March 29, 2026, from [Link]
Olex2 Manual (Commands) - CDN. (n.d.). Retrieved March 29, 2026, from [Link]
Single crystal X-ray diffraction analysis. (n.d.). Retrieved March 29, 2026, from [Link]
Structure solution and refinement – WinGX - Sci-Meet. (n.d.). Retrieved March 29, 2026, from [Link]
SHELXL - An Easy Structure - Sucrose. (n.d.). Retrieved March 29, 2026, from [Link]
Structure Determination with SHELX - MIT. (n.d.). Retrieved March 29, 2026, from [Link]
Single-Crystal X-Ray Diffraction (SC-XRD) - Universität Ulm. (2026, March 16). Retrieved March 29, 2026, from [Link]
BONDLA: Bond lengths and angles. (n.d.). Retrieved March 29, 2026, from [Link]
Interpretation of crystal structure determinations. (n.d.). Retrieved March 29, 2026, from [Link]
Crystal Structure Determination: A Critical View. (n.d.). Retrieved March 29, 2026, from [Link]
Application Note: Synthesis and Isolation of 1-Cyclohexyl-2-(methylamino)ethan-1-ol Hydrochloride
Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals. Compound: 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride (CAS: 2768327-56-4) [1] Introduction and Strategic...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals.
Compound: 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride (CAS: 2768327-56-4) [1]
Introduction and Strategic Rationale
1-Cyclohexyl-2-(methylamino)ethan-1-ol is a versatile aliphatic amino alcohol utilized as a building block in medicinal chemistry and ligand design. The presence of both a secondary amine and a secondary alcohol provides a bifunctional scaffold suitable for further derivatization.
To synthesize this compound with high purity and regiocontrol, a two-step sequence from commercially available vinylcyclohexane is highly effective. The strategy relies on the epoxidation of the terminal alkene, followed by a regioselective nucleophilic ring-opening using methylamine.
Causality in Experimental Design:
Regioselectivity: Under neutral to slightly basic conditions, the nucleophilic attack of methylamine on 2-cyclohexyloxirane occurs predominantly at the less sterically hindered terminal carbon (C2). This SN2-like trajectory ensures the formation of the desired 1-cyclohexyl-2-(methylamino)ethan-1-ol rather than the isomeric 2-cyclohexyl-2-(methylamino)ethan-1-ol [2].
Solvent Selection: Methanol is selected for the aminolysis step. As a protic solvent, methanol hydrogen-bonds with the epoxide oxygen, polarizing the C-O bond and significantly accelerating the ring-opening process without the need for Lewis acid catalysts.
Salt Formation: The free base is an oily liquid or low-melting solid that is prone to atmospheric oxidation and CO2 absorption. Conversion to the hydrochloride salt using anhydrous HCl in diethyl ether precipitates the product as a stable, highly crystalline solid, driving the purification process and ensuring long-term shelf stability [3].
Synthetic Workflow Diagram
Caption: Three-step synthetic workflow for 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride.
Quantitative Reaction Parameters
The following table summarizes the stoichiometric requirements and anticipated yields for a standard 50 mmol scale synthesis.
Step
Reagent / Intermediate
MW ( g/mol )
Equivalents
Amount
Temp (°C)
Time (h)
Expected Yield
1
Vinylcyclohexane
110.20
1.0
5.51 g (50 mmol)
0 to 20
4
-
1
mCPBA (77%)
172.57
1.2
13.4 g (60 mmol)
0 to 20
4
85-90%
2
2-Cyclohexyloxirane
126.20
1.0
5.05 g (40 mmol)
50
12
-
2
Methylamine (33% in EtOH)
31.06
5.0
24.8 mL (200 mmol)
50
12
80-85%
3
Aminoalcohol Free Base
157.26
1.0
4.72 g (30 mmol)
0
1
-
3
HCl (2.0 M in Ether)
36.46
1.1
16.5 mL (33 mmol)
0
1
>95%
Experimental Protocols
Note: All procedures must be conducted in a certified chemical fume hood. Proper Personal Protective Equipment (PPE), including nitrile gloves, safety goggles, and a lab coat, is mandatory. Methylamine is a volatile, flammable gas/solution and must be handled with strict ventilation controls.
Step 1: Synthesis of 2-Cyclohexyloxirane
Preparation: Charge a 250 mL round-bottom flask equipped with a magnetic stir bar with vinylcyclohexane (5.51 g, 50.0 mmol) and anhydrous dichloromethane (DCM, 100 mL).
Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.
Addition: Slowly add meta-chloroperoxybenzoic acid (mCPBA, 77% purity, 13.4 g, 60.0 mmol) in small portions over 30 minutes to control the exothermic epoxidation.
Reaction: Remove the ice bath and allow the reaction to stir at room temperature (20 °C) for 4 hours. The reaction progress can be monitored by TLC (Hexanes/EtOAc 9:1, KMnO4 stain).
Workup: Filter the resulting white suspension to remove the precipitated meta-chlorobenzoic acid byproduct. Wash the filtrate sequentially with 10% aqueous Na2SO3 (2 × 50 mL) to quench unreacted peroxides, saturated aqueous NaHCO3 (2 × 50 mL), and brine (50 mL).
Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure (careful not to exceed 30 °C water bath temperature, as the epoxide is somewhat volatile) to yield 2-cyclohexyloxirane as a clear oil. Use directly in the next step.
Step 2: Regioselective Aminolysis
Preparation: Transfer the crude 2-cyclohexyloxirane (~40 mmol) to a heavy-walled pressure flask or a standard flask equipped with a secure reflux condenser.
Reagent Addition: Dissolve the epoxide in methanol (30 mL). Add a solution of methylamine (33% wt in absolute ethanol, 24.8 mL, 200 mmol). Rationale: A 5-fold excess of methylamine is utilized to suppress the formation of tertiary amine dimers (bis-alkylation).
Reaction: Seal the vessel (if using a pressure flask) or maintain under a nitrogen atmosphere, and heat the mixture to 50 °C with vigorous stirring for 12 hours.
Workup: Cool the mixture to room temperature. Concentrate the solution under reduced pressure to remove methanol, ethanol, and excess methylamine.
Purification: Dissolve the resulting residue in ethyl acetate (100 mL) and extract with 1M HCl (3 × 30 mL). The desired product moves to the aqueous layer. Wash the aqueous layer with ethyl acetate (30 mL) to remove non-basic impurities. Basify the aqueous layer to pH 12 using 2M NaOH, and extract the free base with dichloromethane (3 × 40 mL). Dry the combined DCM layers over Na2SO4, filter, and concentrate to yield the free base, 1-cyclohexyl-2-(methylamino)ethan-1-ol, as a viscous oil.
Step 3: Hydrochloride Salt Formation
Preparation: Dissolve the free base (approx. 4.72 g, 30.0 mmol) in anhydrous diethyl ether (50 mL) in a 100 mL Erlenmeyer flask.
Precipitation: Cool the solution to 0 °C. While stirring vigorously, add HCl (2.0 M solution in diethyl ether, 16.5 mL, 33.0 mmol) dropwise. A white crystalline precipitate will form immediately.
Isolation: Stir for an additional 30 minutes at 0 °C to ensure complete precipitation. Filter the solid rapidly using a Büchner funnel under vacuum.
Washing & Drying: Wash the filter cake with ice-cold anhydrous diethyl ether (2 × 15 mL). Transfer the solid to a vacuum desiccator and dry under high vacuum for 12 hours to afford 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride as a white, crystalline powder.
Analytical Validation (Expected Data)
To ensure the integrity of the synthesized compound, researchers should validate the product using standard spectroscopic methods.
1H NMR (400 MHz, D2O): Expect a multiplet around
δ
3.70 ppm (1H, CH-OH), a multiplet around
δ
3.15-2.95 ppm (2H, CH2-NH2+), a singlet at
δ
2.70 ppm (3H, N-CH3), and broad multiplets between
δ
1.90-0.90 ppm (11H, cyclohexyl ring protons).
ESI-MS (Positive Mode): Expected
[M+H]+
for the free base (C9H19NO) is m/z 158.15.
References
Title: Regioselective Ring Opening of Epoxides with Amines
Source: Organic Syntheses, Coll. Vol. 10, p.29 (2004); Vol. 77, p.12 (2000). (General methodology for epoxide aminolysis)
URL: [Link]
Title: Pharmaceutical Salts: Properties, Selection, and Use
Source: International Journal of Pharmaceutics, Wermuth, C. G., & Stahl, P. H.
URL: [Link]
Application
How to prepare 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride stock solutions
An in-depth technical guide for the preparation, handling, and quality control of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride stock solutions. Mechanistic Rationale & Physicochemical Grounding 1-Cyclohexyl-2-(me...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical guide for the preparation, handling, and quality control of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride stock solutions.
Mechanistic Rationale & Physicochemical Grounding
1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride (CAS: 2768327-56-4) is a synthetic aliphatic amino alcohol. Structurally, it serves as a saturated analog to phenylethanolamines (such as ephedrine or halostachine), where the aromatic phenyl ring has been replaced by a lipophilic cyclohexyl group.
Why utilize the Hydrochloride (HCl) Salt?
Free base aliphatic secondary amines are notoriously susceptible to auto-oxidation, volatilization, and nucleophilic degradation. Converting the amine into its hydrochloride salt achieves two critical objectives for researchers:
Thermodynamic Stability: Protonation of the secondary amine nitrogen prevents nucleophilic attack and oxidative degradation, significantly extending the shelf-life of the solid powder.
Aqueous Solubilization: The ionic nature of the HCl salt dramatically lowers the crystal lattice energy relative to its hydration energy. This enables rapid, complete dissolution in physiological aqueous buffers (e.g., PBS, cell culture media) without requiring harsh organic co-solvents that could confound biological readouts.
Solvent Selection & Stability Dynamics
Choosing the correct solvent is a critical determinant of assay reproducibility and data integrity. The decision tree relies on the intended application:
Dimethyl Sulfoxide (DMSO) for Compound Management: DMSO is the gold standard for long-term compound library cryostorage. It acts as an aprotic solvent that halts hydrolytic degradation and prevents microbial growth. A 10 mM or 50 mM master stock in anhydrous DMSO (≥99.9%) can be cryopreserved at -20°C or -80°C for extended periods . However, because DMSO is highly hygroscopic, repeated exposure to the atmosphere will cause water absorption, leading to compound precipitation. Furthermore, DMSO must be strictly limited to <0.1–0.3% (v/v) in final biological assays to prevent solvent-induced cytotoxicity or off-target enzymatic modulation .
Aqueous Buffers (Water/PBS) for Immediate Bioassays: Ideal for direct in vivo dosing or sensitive in vitro assays where DMSO is contraindicated. Thanks to the HCl salt form, 1-cyclohexyl-2-(methylamino)ethan-1-ol dissolves readily in water. However, aqueous stocks are prone to pH-dependent hydrolysis and microbial contamination over time; therefore, they should be prepared fresh or stored at 4°C for no longer than 1–2 weeks to maintain structural integrity .
Quantitative Reconstitution Matrix
To ensure precise molarity, use the following reconstitution matrix. The calculations are based on the molecular weight of the hydrochloride salt form.
Compound Specifications:
Formula: C₉H₁₉NO · HCl (or C₉H₂₀ClNO)
Formula Weight (MW): 193.72 g/mol
Desired Stock Concentration
Volume of Solvent
Mass of Compound Required
Primary Application
1 mM
1.0 mL
0.19 mg
Immediate in vitro working solution
5 mM
1.0 mL
0.97 mg
Aqueous dosing stock
10 mM
1.0 mL
1.94 mg
Standard HTS DMSO master stock
50 mM
1.0 mL
9.69 mg
High-density DMSO cryostorage
Note: For masses under 2.0 mg, the use of a calibrated micro-analytical balance (readability of 0.01 mg or better) is strictly required to prevent high relative standard deviation (RSD) in your final concentration.
Step-by-Step Experimental Protocols
A robust protocol must be a self-validating system. The following methodologies incorporate built-in quality control steps to prevent common handling errors.
Protocol A: Preparation of a 10 mM DMSO Master Stock (For Cryostorage)
Causality Focus: Preventing moisture-induced degradation and freeze-thaw precipitation.
Equilibration: Remove the lyophilized vial of 1-cyclohexyl-2-(methylamino)ethan-1-ol HCl from cold storage and place it in a desiccator at room temperature for 30 minutes.
Rationale: Opening a cold vial causes immediate atmospheric moisture condensation on the hygroscopic HCl salt, artificially inflating the compound's mass and introducing water into your anhydrous stock.
Gravimetric Measurement: Weigh exactly 1.94 mg of the powder into a sterile, static-free amber glass vial or low-bind microcentrifuge tube.
Dissolution: Add 1.0 mL of cell-culture grade, anhydrous DMSO (≥99.9% purity).
Homogenization: Vortex gently for 30–60 seconds. If micro-particulates persist, sonicate in a room-temperature water bath for 2 minutes. Do not apply heat, as thermal stress can induce structural rearrangement.
Aliquoting: Dispense the master stock into 20 µL to 50 µL aliquots in tightly sealed, low-bind tubes.
Rationale: Aliquoting prevents repeated freeze-thaw cycles. Each freeze-thaw cycle introduces micro-bubbles of moist air, leading to hydration and subsequent degradation of the active pharmaceutical ingredient (API).
Storage: Store immediately at -20°C (stable for >6 months) or -80°C (stable for >1–2 years).
Protocol B: Preparation of a 5 mM Aqueous Working Stock (For Immediate Use)
Causality Focus: Ensuring sterility and preventing compound loss during filtration.
Measurement: Weigh exactly 0.97 mg of the equilibrated compound.
Dissolution: Add 1.0 mL of sterile Milli-Q water or PBS (pH 7.4). Vortex for 30 seconds. The compound will dissolve rapidly due to the favorable hydration energy of the protonated amine.
Sterile Filtration: Pass the solution through a 0.22 µm Polyethersulfone (PES) syringe filter inside a Class II biosafety cabinet.
Rationale: PES membranes are specifically chosen for their ultra-low protein and small-molecule binding characteristics. Using Nylon or Nitrocellulose filters can result in non-specific binding of the lipophilic cyclohexyl moiety, silently reducing the actual molarity of your working stock.
Application: Use immediately for cellular assays. Any remaining volume can be stored at 4°C for a maximum of 7–14 days.
Compound Management Workflow
Workflow for the preparation, filtration, and storage of compound stock solutions.
References
Title: Separation Science in Drug Development, Part 2: High-Throughput Characterization
Source: LCGC North America, Chromatography Online
URL: [Link]
Title: Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment
Source: Emulate, Inc.
URL: [Link]
Method
Application Note: HPLC-CAD Method Development for the Quantification of 1-Cyclohexyl-2-(methylamino)ethan-1-ol Hydrochloride
Introduction & Analytical Rationale 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride (Molecular Formula: C₉H₁₉NO·HCl, MW: 193.71 g/mol ) is a secondary amino alcohol featuring a lipophilic cyclohexyl ring and a hydro...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Analytical Rationale
1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride (Molecular Formula: C₉H₁₉NO·HCl, MW: 193.71 g/mol ) is a secondary amino alcohol featuring a lipophilic cyclohexyl ring and a hydrophilic ethanolamine moiety. A fundamental analytical challenge in quantifying this class of aliphatic amino alcohols is the complete absence of a UV-absorbing chromophore (e.g., conjugated π-systems or aromatic rings). Traditional HPLC methods relying on UV detection at low wavelengths (e.g., 205–210 nm) suffer from severe baseline drift during gradient elution, high susceptibility to solvent absorbance, and poor overall sensitivity.
To overcome these limitations, we engineered a robust quantification strategy utilizing High-Performance Liquid Chromatography coupled with Charged Aerosol Detection (HPLC-CAD). CAD is a mass-proportional, universal detector that excels in quantifying non-volatile and semi-volatile analytes lacking chromophores[1]. By nebulizing the eluent, evaporating the mobile phase, and applying a positive charge to the residual analyte particles via a corona discharge, CAD provides a uniform response independent of the analyte's chemical structure[2].
Physicochemical Profiling & Causality in Method Design
Developing a method for an aliphatic amine salt requires precise manipulation of mobile phase chemistry and stationary phase interactions. As a Senior Application Scientist, the following causal relationships dictate our protocol design:
Stationary Phase Selection: The analyte is a polar base (estimated pKa ~9.5–10.0). At acidic pH, it exists entirely as a protonated cation. To prevent phase collapse in highly aqueous conditions and mitigate secondary interactions with residual silanols (which cause peak tailing), a high-strength silica column with specialized end-capping (e.g., a Waters XSelect HSS T3 phase) is mandatory.
Mobile Phase Volatility: CAD technology strictly prohibits the use of non-volatile buffers (e.g., phosphates or sulfates), which will precipitate in the drift tube, causing catastrophic background noise and detector fouling[3]. Therefore, we utilize 10 mM Ammonium Formate adjusted to pH 3.8 with Formic Acid. This volatile buffer ensures consistent ionization of the amine while cleanly evaporating in the CAD drift tube[4].
Evaporation Temperature Optimization: Because the free base of the analyte has a relatively low molecular weight (157.25 g/mol ), it exhibits semi-volatile behavior. To prevent analyte loss during the desolvation stage, the CAD evaporation temperature is strictly controlled at 35°C[3].
Chloride Void Separation: The analyte is a hydrochloride salt. In CAD, the chloride counterion will generate a massive peak at the column void volume (
t0
). The gradient is specifically designed with an initial isocratic hold to retain the protonated amino alcohol (
k′>3
) well past the chloride elution window.
Mechanistic Workflow
Fig 1. Mechanistic workflow of Charged Aerosol Detection (CAD) for non-chromophoric analytes.
Mobile Phase A (10 mM Ammonium Formate, pH 3.8): Dissolve 0.63 g of Ammonium Formate in 1000 mL of LC-MS grade water. Add approximately 0.8 mL of Formic Acid. Mix thoroughly and verify the pH is 3.8 ± 0.1. Filter through a 0.2 µm PTFE membrane.
Mobile Phase B: 100% LC-MS Grade Acetonitrile.
Diluent: Water : Acetonitrile (90:10, v/v).
Standard and Sample Preparation
Stock Solution (1.0 mg/mL): Accurately weigh 50.0 mg of the reference standard into a 50 mL volumetric flask. Add 30 mL of diluent, sonicate for 5 minutes to ensure complete dissolution, and dilute to volume.
Working Standard (100 µg/mL): Transfer 5.0 mL of the Stock Solution into a 50 mL volumetric flask and dilute to volume with diluent.
Critical Note: Amines can adsorb to certain glass surfaces. Use deactivated glass vials or high-recovery polypropylene vials for trace analysis to ensure quantitative transfer.
Chromatographic Conditions
Table 1: HPLC-CAD Instrument Parameters
Parameter
Specification
Column
Waters XSelect HSS T3 (150 mm × 4.6 mm, 3.5 µm)
Column Temperature
40°C ± 2°C
Autosampler Temperature
15°C
Injection Volume
10 µL
Flow Rate
1.0 mL/min
CAD Evaporation Temp.
35°C (Optimized for semi-volatiles)
CAD Data Rate / Filter
10 Hz / 3.6 seconds
Power Function Value
1.0 (Perform log-log transformation post-run)
Table 2: Gradient Elution Program
Time (min)
Mobile Phase A (%)
Mobile Phase B (%)
Elution Logic
0.0
95
5
Initial conditions
2.0
95
5
Isocratic hold to elute chloride ion at
t0
10.0
60
40
Linear gradient for analyte elution
12.0
5
95
Column wash
15.0
5
95
Isocratic wash
15.1
95
5
Return to initial
20.0
95
5
Re-equilibration
Self-Validating System & Data Integrity
A hallmark of a trustworthy analytical method is its ability to self-validate during execution. The sequence must bracket unknown samples with known standards to monitor detector drift—a known phenomenon in aerosol-based detectors. Furthermore, because CAD response is inherently non-linear across wide concentration ranges (following a power-law relationship,
R=aCb
), a log-log calibration curve or a multi-point quadratic fit is mandatory for accurate quantification[5].
Fig 2. Self-validating HPLC sequence ensuring data integrity and system suitability.
Representative Validation Data (Summary)
The method was subjected to rigorous validation following ICH Q2(R2) guidelines. The data below summarizes the expected performance metrics.
Table 3: System Suitability Test (SST) Criteria
Parameter
Acceptance Criteria
Observed (Typical)
Retention Time (
tR
)
~ 7.5 min
7.45 min
Peak Tailing Factor (
Tf
)
≤
1.5
1.12
Theoretical Plates (
N
)
≥
5000
8500
Injection Precision (%RSD)
≤
2.0% (n=6)
0.8%
Signal-to-Noise (S/N) LOQ
≥
10
25
Table 4: Method Validation Metrics
Validation Parameter
Result
Calibration Range
10 µg/mL to 150 µg/mL
Linearity (Log-Log Fit)
R2
= 0.9985
Limit of Detection (LOD)
1.5 µg/mL
Limit of Quantitation (LOQ)
5.0 µg/mL
Accuracy (Recovery)
98.5% – 101.2% across 3 levels
Method Precision
1.2% RSD (n=6 preparations)
Conclusion
By leveraging the universal detection capabilities of CAD and carefully tuning the mobile phase volatility and column chemistry, this method provides a highly reliable, self-validating framework for the quantification of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride. The substitution of traditional UV detection with CAD eliminates baseline artifacts and significantly enhances the trustworthiness of the analytical data generated during drug development.
References
[1] Impurity profiling of l-aspartic acid and glycine using high-performance liquid chromatography coupled with charged aerosol and ultraviolet detection. ResearchGate. 1
[5] Direct Corona Charging: A New Strategy for Enhancing Sensitivity and Stability in Charged Aerosol Detection. Analytical Chemistry - ACS Publications. 5
[3] Getting the most out of your charged aerosol detector. Thermo Fisher Scientific. 3
[2] Charged Aerosol Detection – See What Other Universal Detectors Are Missing. Thermo Fisher Scientific. 2
[4] Gradient profile. Mobile phase A: 0.2 M ammonium formate, pH 4.0... ResearchGate. 4
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Preclinical Researchers, Pharmacologists, and Drug Development Scientists
Compound Classification: Aliphatic Sympathomimetic / Trace Amine-Associated Receptor 1 (TAAR1) Ligand
Pharmacological Rationale & Structural Causality
1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride is an investigational aliphatic secondary amine. Structurally, it is the saturated cyclohexyl analogue of the natural phenylethanolamine alkaloid 1[1]. The substitution of the planar aromatic phenyl ring with a bulky, lipophilic cyclohexyl moiety fundamentally alters its pharmacokinetic (PK) and pharmacodynamic (PD) profile. This modification mirrors the well-documented pharmacological shift seen between methamphetamine and2[2].
By eliminating the aromatic ring, the compound loses susceptibility to rapid degradation by Catechol-O-methyltransferase (COMT) and exhibits reduced affinity for Monoamine Oxidase (MAO), thereby extending its in vivo half-life. In murine models, this compound acts as a hybrid ligand:
Central Nervous System (CNS): It acts as an agonist at the3[3], modulating dopaminergic and serotonergic firing in the ventral tegmental area (VTA) and dorsal raphe nucleus.
Peripheral Systems: It functions as a non-selective agonist at 4[4], driving vasoconstriction, tachycardia, and hepatic lipolysis.
Pharmacological signaling pathway of 1-Cyclohexyl-2-(methylamino)ethan-1-ol HCl in murine models.
Quantitative Dosing Guidelines & Route Causality
When designing murine experiments for aliphatic amines, the route of administration is a critical variable . Subcutaneous (s.c.) injections must be strictly avoided. The localized α1-adrenergic activation caused by s.c. administration induces intense peripheral vasoconstriction at the injection site, leading to erratic, non-linear systemic absorption. Intraperitoneal (i.p.) or oral (p.o.) administration is mandatory to ensure reliable bioavailability.
Because the hydrochloride salt formulation provides excellent aqueous solubility, 0.9% physiological saline is the optimal vehicle. This avoids the confounding behavioral artifacts (e.g., sedation, altered BBB permeability) often introduced by organic co-solvents like DMSO or Tween-80 in CNS assays.
Table 1: Pharmacokinetic & Dosing Extrapolations for Murine Models
Note: Lower doses are sufficient for CNS TAAR1 activation due to the compound's high lipophilicity and BBB penetration. Higher doses are required to overcome the lower binding affinity of aliphatic amines at peripheral adrenoceptors compared to endogenous catecholamines.
Self-Validating Experimental Protocols
To ensure scientific integrity, every in vivo protocol must be a self-validating system. Observing a physiological change is insufficient; you must prove the specific receptor causality driving that change. The following protocols incorporate mandatory antagonist pre-treatment arms to serve as internal mechanistic controls.
Objective: Quantify the central neuromodulatory effects of the compound.
Self-Validating Mechanism: TAAR1 activation modulates dopamine release. By pre-treating a cohort with the 5[5], researchers can isolate the dopaminergic pathway. If the test compound's hyperlocomotor effects are neutralized by SCH23390, TAAR1-dopamine causality is definitively confirmed, ruling out generalized stress responses.
Step-by-Step Methodology:
Acclimation: Habituate male C57BL/6J mice (8-10 weeks old) to the open-field testing (OFT) chambers for 60 minutes daily for 3 days prior to the assay. Causality: This establishes a stable baseline and eliminates novelty-induced hyperlocomotion, which can mask drug effects.
Antagonist Pre-treatment: Administer SCH23390 (0.25 mg/kg, i.p.) or vehicle (0.9% saline) 30 minutes prior to the test compound.
Compound Dosing: Administer 1-Cyclohexyl-2-(methylamino)ethan-1-ol HCl (3.0 mg/kg, i.p.).
Data Acquisition: Immediately place the mice in the OFT chamber. Record total distance traveled, ambulatory episodes, and center-zone entries in 5-minute bins for 120 minutes using an automated video tracking system (e.g., EthoVision XT).
Statistical Analysis: Perform a Two-Way Repeated Measures ANOVA comparing the Vehicle + Compound group against the SCH23390 + Compound group.
Protocol B: Hemodynamic Telemetry for Adrenergic Activation
Objective: Measure real-time peripheral sympathomimetic burden (heart rate, blood pressure).
Self-Validating Mechanism: Co-administration with selective blockers isolates the specific adrenergic subtype responsible for hemodynamic shifts.
Step-by-Step Methodology:
Surgical Implantation: Implant radiotelemetry transmitters (e.g., DSI HD-X11) into the descending aorta of mice under isoflurane anesthesia. Allow a strict 10-day recovery period to ensure baseline hemodynamic stabilization.
Baseline Recording: Record continuous baseline mean arterial pressure (MAP) and heart rate (HR) for 24 hours prior to dosing.
Antagonist Pre-treatment: To differentiate receptor subtypes, pre-treat Cohort 1 with the non-selective β-blocker propranolol (10 mg/kg, i.p.) and Cohort 2 with the α-blocker phentolamine (1 mg/kg, i.p.) 15 minutes prior to dosing.
Compound Dosing: Administer the test compound at a peripheral-targeting dose (15.0 mg/kg, i.p.).
Data Acquisition: Monitor hemodynamic shifts continuously for 6 hours post-dose.
Analysis: Calculate the Area Under the Curve (AUC) for MAP and HR. A blunted MAP response in Cohort 2 validates α1-mediated vasoconstriction, while a blunted HR response in Cohort 1 validates β1/β2-mediated tachycardia.
In vivo experimental workflow featuring self-validating antagonist pre-treatment steps.
References
Propylhexedrine: A Vintage Drug of Abuse, Rediscovered. ResearchGate. Available at: [Link]
TAAR1 activation modulates monoaminergic neurotransmission, preventing hyperdopaminergic and hypoglutamatergic activity. PNAS. Available at: [Link]
Wakefulness Induced by TAAR1 Partial Agonism in Mice Is Mediated Through Dopaminergic Neurotransmission. MDPI. Available at: [Link]
β-Adrenergic Agonist and Antagonist Regulation of Autophagy in HepG2 Cells, Primary Mouse Hepatocytes, and Mouse Liver. PLOS One. Available at: [Link]
Application Note: A Validated LC-MS/MS Protocol for the Sensitive Quantification of 1-Cyclohexyl-2-(methylamino)ethan-1-ol in Human Plasma
Abstract This document details a robust and highly sensitive method for the quantification of 1-Cyclohexyl-2-(methylamino)ethan-1-ol in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). T...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This document details a robust and highly sensitive method for the quantification of 1-Cyclohexyl-2-(methylamino)ethan-1-ol in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocol employs a combination of protein precipitation and solid-phase extraction for sample cleanup, ensuring minimal matrix effects and high recovery. Chromatographic separation is achieved on a C18 reversed-phase column, followed by detection using a triple quadrupole mass spectrometer in positive electrospray ionization mode. This method is designed for researchers, scientists, and drug development professionals requiring accurate pharmacokinetic data and is structured to meet the rigorous standards of regulatory bioanalytical method validation guidelines.
Introduction and Scientific Rationale
1-Cyclohexyl-2-(methylamino)ethan-1-ol is a small molecule whose pharmacokinetic (PK) profile is essential for understanding its absorption, distribution, metabolism, and excretion (ADME) in preclinical and clinical studies. Accurate measurement of its concentration in plasma over time is critical for determining key PK parameters. LC-MS/MS offers unparalleled sensitivity and selectivity, making it the gold standard for bioanalysis.[1]
The primary challenge in plasma bioanalysis is the complexity of the matrix, which contains high concentrations of proteins, lipids, and other endogenous components that can interfere with analyte detection and ionization.[2] This protocol is therefore built upon a rigorous sample preparation strategy—combining protein precipitation (PPT) with solid-phase extraction (SPE)—to ensure a clean sample extract, thereby enhancing method robustness and reliability. The choice of a stable isotope-labeled internal standard (SIL-IS) is paramount, as it co-elutes with the analyte and experiences identical matrix effects, providing the most accurate correction for experimental variability.[3][4]
Analyte Physicochemical Properties
Understanding the analyte's properties is key to developing a selective and efficient method.[5]
Property
Value / Structure
Rationale for Method Development
Chemical Structure
The secondary amine is basic and the hydroxyl group is polar.
UHPLC system (e.g., Agilent 1290 Infinity II, Waters Acquity UPLC I-Class)
Autosampler
Maintained at 10 °C
Column Oven
Maintained at 40 °C
Mass Spectrometry (MS) System
System
Triple Quadrupole Mass Spectrometer (e.g., Agilent 6470, Sciex 7500)
Ion Source
Electrospray Ionization (ESI)
Detailed Experimental Protocols
Preparation of Stock Solutions, Calibration Standards, and QCs
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve the reference standards of the analyte and IS in methanol to prepare individual 1 mg/mL stock solutions.
Working Solutions: Prepare intermediate working solutions by serial dilution of the stock solutions with 50:50 (v/v) methanol:water. These will be used to spike the calibration (CAL) standards and quality control (QC) samples.
IS Spiking Solution (100 ng/mL): Prepare a working solution of the SIL-IS at 100 ng/mL in 50:50 (v/v) methanol:water.
CAL and QC Preparation: Spike blank human plasma with the appropriate analyte working solutions to prepare a calibration curve (e.g., 1, 2, 5, 10, 50, 100, 500, 1000 ng/mL) and QC samples (e.g., LLOQ: 1 ng/mL, Low: 3 ng/mL, Mid: 75 ng/mL, High: 750 ng/mL).
Plasma Sample Preparation: PPT-SPE Protocol
This two-step cleanup procedure is designed to maximize the removal of proteins and phospholipids.[2][7][8]
Caption: Detailed workflow for the PPT-SPE sample preparation.
Step-by-Step Methodology:
Aliquoting: Into a 96-well plate, aliquot 100 µL of plasma samples, CAL standards, and QCs.
Internal Standard Addition: Add 25 µL of the 100 ng/mL IS working solution to all wells except for the double blank (matrix blank).[9]
Protein Precipitation: Add 300 µL of cold acetonitrile containing 1% formic acid to each well.[10] The acid ensures the analyte remains protonated and stable.
Mixing & Centrifugation: Seal the plate and vortex for 1 minute. Centrifuge at 4000 x g for 10 minutes to pellet the precipitated proteins.
Supernatant Transfer: Carefully transfer the supernatant to a new 96-well plate.
SPE Conditioning: Condition a polymeric cation exchange SPE plate by passing 500 µL of methanol followed by 500 µL of water through each well.
Loading: Load the supernatant from step 5 onto the conditioned SPE plate. The acidic condition of the sample ensures the positively charged analyte binds strongly to the cation exchange sorbent.[7]
Washing: Wash the sorbent first with 500 µL of 2% formic acid in water to remove polar interferences, followed by 500 µL of methanol to remove non-polar, non-basic interferences like phospholipids.
Elution: Elute the analyte and IS with 500 µL of methanol containing 5% ammonium hydroxide. The basic pH neutralizes the analyte, disrupting its interaction with the sorbent and allowing it to elute.[7]
Dry-down & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40 °C. Reconstitute the residue in 100 µL of mobile phase A (95:5 Water:Acetonitrile + 0.1% Formic Acid).
LC-MS/MS Method Parameters
Liquid Chromatography Conditions
Parameter
Condition
Rationale
Column
C18, 2.1 x 50 mm, 1.8 µm
Provides excellent retention and peak shape for moderately hydrophobic compounds.
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Formic acid ensures the analyte remains protonated for optimal ESI+ response.
Flow Rate
0.4 mL/min
Injection Volume
5 µL
Gradient
5% B (0-0.5 min), 5-95% B (0.5-3.0 min), 95% B (3.0-4.0 min), 95-5% B (4.0-4.1 min), 5% B (4.1-5.0 min)
For this method to be considered trustworthy for regulated studies, it must undergo full validation according to the principles outlined in the ICH M10 Bioanalytical Method Validation guideline.[8] This ensures the data generated is reliable and reproducible.
Validation Parameter
Acceptance Criteria Summary
Selectivity
No significant interfering peaks at the retention time of the analyte and IS in blank plasma from at least 6 sources.
Calibration Curve
At least 75% of standards must be within ±15% of nominal (±20% at LLOQ). Correlation coefficient (r²) should be ≥0.99.
Accuracy & Precision
For QC samples, the mean accuracy should be within ±15% of nominal (±20% at LLOQ). The precision (%CV) should not exceed 15% (20% at LLOQ).
Lower Limit of Quantitation (LLOQ)
The lowest standard on the curve with acceptable accuracy (±20%) and precision (≤20%).
Stability
Analyte stability must be demonstrated under various conditions: Freeze-thaw, short-term (bench-top), long-term (freezer), and post-preparative.
Matrix Effect
The matrix factor should be consistent across different lots of plasma, with a %CV ≤15%.
References
Agilent Technologies. (2011). Extraction of Basic Drugs from Plasma with Polymeric SPE. Available at: [Link]
Phenomenex. (2015). Technical Tip: Protein Precipitation. Available at: [Link]
Agilent Technologies. (n.d.). Extraction of Polar Basic Drugs from Plasma with Polymeric SPE Cation Exchange, Bond Elut Plexa PCX. Available at: [Link]
Xu, R. N., et al. (2008). A fully automated plasma protein precipitation sample preparation method for LC-MS/MS bioanalysis. Bioanalysis, 1(1), 107-116. Available at: [Link]
ResearchGate. (n.d.). Detailed methodology of different plasma preparation procedures. Available at: [Link]
ResearchGate. (2026). Analyte and internal standard cross signal contributions and their impact on quantitation in LC-MS based bioanalysis. Available at: [Link]
PubChemLite. (n.d.). 1-cyclohexyl-2-(methylamino)ethan-1-ol. Available at: [Link]
KCAS Bio. (2020). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Available at: [Link]
Chemistry LibreTexts. (2022). 4: Drug Analysis of Plasma Samples. Available at: [Link]
BioPharma Services Inc. (2023). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. Available at: [Link]
NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards?. Available at: [Link]
Abdel-Rehim, M. (2011). Solid Phase Microextraction and Related Techniques for Drugs in Biological Samples. PMC. Available at: [Link]
Waters Corporation. (n.d.). Comparing Solid Phase vs. Solid Liquid vs. Liquid Liquid Extractions. Available at: [Link]
PubChem. (n.d.). 2-(Cyclohexylmethylamino)ethanol. Available at: [Link]
O'Donnell, G., et al. (2009). Automated selection of compounds with physicochemical properties to maximize bioavailability and druglikeness. PMC. Available at: [Link]
PubChem. (n.d.). 2-(1-(Dimethylamino)cyclohexyl)ethan-1-ol. Available at: [Link]
MDPI. (2022). 3-(1-Cyclohexyl-2-(cyclohexylamino)-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-5-yl)-1-methylquinoxalin-2(1H)-one. Available at: [Link]
ResearchGate. (n.d.). The Prediction of Physicochemical Properties. Available at: [Link]
Arla, G., et al. (2018). Characterization and Quantification of Ethylhexylglycerin. IJPSR, 9(8), 3474-3479. Available at: [Link]
Staneva, Y., et al. (2024). In silico prediction of physicochemical properties and drug-likeness of omega-3 fatty acids. Ovidius University Annals of Chemistry, 35(2), 118-125. Available at: [Link]
Application Notes and Protocols for Optimal Storage of 1-Cyclohexyl-2-(methylamino)ethan-1-ol Hydrochloride
Introduction: Understanding the Stability of 1-Cyclohexyl-2-(methylamino)ethan-1-ol Hydrochloride 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride is a chemical compound with the linear formula C9H20ClNO.[1][2] As a...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Understanding the Stability of 1-Cyclohexyl-2-(methylamino)ethan-1-ol Hydrochloride
1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride is a chemical compound with the linear formula C9H20ClNO.[1][2] As a hydrochloride salt of an amino alcohol, its stability is a critical parameter for ensuring its quality, efficacy, and safety in research and pharmaceutical development. The hydrochloride salt form generally enhances stability and crystallinity, which is advantageous for handling and formulation.[3] However, the inherent chemical structure, containing both an alcohol and a secondary amine functional group, presents potential pathways for degradation.
This document provides a comprehensive guide to the best storage conditions for 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride. It outlines the scientific rationale behind the recommended conditions and provides detailed protocols for stability assessment, aligning with the principles of the International Council for Harmonisation (ICH) guidelines.[4][5][6]
Key Factors Influencing Stability
The stability of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride can be influenced by several environmental factors:
Temperature: Elevated temperatures can accelerate chemical degradation reactions, such as oxidation and dehydration.
Humidity: Moisture can lead to the hydrolysis of the hydrochloride salt and may also facilitate degradation reactions.
Light: Exposure to UV or visible light can provide the energy to initiate photolytic degradation.
pH: Although the compound is a salt, the pH of any solution it is prepared in can significantly impact its stability.
Recommended Storage Conditions
To maintain the integrity of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride, the following storage conditions are recommended based on general best practices for pharmaceutical substances.[7]
Parameter
Recommended Condition
Rationale
Temperature
Controlled Room Temperature (20°C to 25°C) or Refrigerated (2°C to 8°C)
Minimizes thermal degradation. Refrigeration is preferred for long-term storage.[7][8]
Humidity
Dry Place (≤ 40% Relative Humidity)
Protects against hydrolysis and moisture-mediated degradation.[7]
Light
Protect from Light
Prevents photolytic degradation. Store in an amber or opaque container.[8]
Container
Tightly Closed Container
Prevents exposure to moisture and atmospheric contaminants.[9]
Stability Testing Protocols
A comprehensive stability testing program is essential to establish a re-test period or shelf life for 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride. The following protocols are based on the ICH Q1A(R2) guideline.[6]
Long-Term and Accelerated Stability Studies
The purpose of these studies is to evaluate the thermal stability and sensitivity to moisture.
Caption: Workflow for Long-Term and Accelerated Stability Testing.
Protocol:
Sample Preparation: Utilize at least three primary batches of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride.
Container Closure System: Package the samples in a container closure system that is the same as or simulates the proposed storage and distribution packaging.
Storage Conditions:
Long-Term: 25°C ± 2°C / 60% RH ± 5% RH.
Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.
Testing Frequency:
Long-Term: Test at 0, 3, 6, 9, 12, 18, and 24 months.
Accelerated: Test at 0, 3, and 6 months.
Analytical Tests: At each time point, perform the following tests:
Appearance (visual inspection)
Assay (e.g., by HPLC-UV)
Related Substances (e.g., by HPLC-UV to detect and quantify impurities)
Water Content (e.g., by Karl Fischer titration)
Forced Degradation Studies (Stress Testing)
Forced degradation studies are undertaken to identify potential degradation products and pathways, and to demonstrate the specificity of the analytical methods.
Caption: Experimental Workflow for Forced Degradation Studies.
Protocol:
Acid Hydrolysis: Treat a solution of the compound with 0.1 M HCl at 60°C for a specified period (e.g., 2, 4, 8, 24 hours).
Base Hydrolysis: Treat a solution of the compound with 0.1 M NaOH at 60°C for a specified period.
Oxidation: Treat a solution of the compound with 3% hydrogen peroxide at room temperature.
Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C).
Photostability: Expose the solid compound and a solution to light according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter).
Analysis: Analyze the stressed samples using a stability-indicating HPLC method. Peak purity analysis should be performed to ensure that the chromatographic peak of the parent compound is free from any co-eluting degradants. Use LC-MS to identify the mass of the degradation products to help elucidate their structures.
Potential Degradation Pathways
Based on the structure of 1-Cyclohexyl-2-(methylamino)ethan-1-ol, potential degradation pathways include:
Oxidation: The secondary amine and the alcohol group can be susceptible to oxidation.
Dehydration: The alcohol group could undergo dehydration, especially under acidic conditions and heat.
Deamination: The amino group could be removed, a common degradation pathway for amino compounds.[10][11]
Conclusion
The stability of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride is paramount for its successful application in research and development. Adherence to the recommended storage conditions of a cool, dry, and dark environment in a tightly sealed container will minimize degradation. A robust stability testing program, incorporating both long-term/accelerated studies and forced degradation studies, is essential for defining the re-test period and understanding the degradation profile of the molecule. The protocols outlined in this document provide a comprehensive framework for ensuring the long-term integrity of this compound.
References
International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2). [Link]
European Medicines Agency. ICH Q1 guideline on stability testing of drug substances and drug products. [Link]
International Council for Harmonisation. Quality Guidelines. [Link]
International Council for Harmonisation. Q1A(R2) Stability Testing of New Drug Substances and Products. [Link]
Technical Support Center: Optimizing Yield in the Chemical Synthesis of 1-Cyclohexyl-2-(methylamino)ethan-1-ol Hydrochloride
This guide provides researchers, scientists, and drug development professionals with in-depth technical support for the synthesis of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride. It addresses common challenges an...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides researchers, scientists, and drug development professionals with in-depth technical support for the synthesis of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride. It addresses common challenges and offers practical, field-tested solutions to optimize reaction yield and purity. The information is presented in a question-and-answer format to directly tackle specific issues encountered during experimentation.
I. Synthetic Overview & Key Challenges
The synthesis of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. Two common synthetic routes are outlined below, each with its own set of potential challenges.
Route 1: Grignard Reaction Pathway
This pathway involves the reaction of a Grignard reagent, cyclohexylmagnesium bromide, with an α-amino aldehyde.
Caption: α-Amino Ketone Reduction Pathway for Synthesis.
II. Troubleshooting Guide: Common Issues & Solutions
This section addresses specific problems that may arise during the synthesis, providing explanations and actionable solutions.
A. Low Yield in Grignard Reaction (Route 1)
Question: I am experiencing a significantly lower than expected yield in the Grignard reaction between cyclohexylmagnesium bromide and 2-(methylamino)acetaldehyde. What are the potential causes and how can I improve the yield?
Answer:
Low yields in Grignard reactions are a common issue and can often be attributed to several factors. Here’s a breakdown of potential causes and troubleshooting steps:
Poor Grignard Reagent Formation: The success of the entire synthesis hinges on the efficient formation of the Grignard reagent.
Moisture and Air Sensitivity: Grignard reagents are highly reactive towards water and oxygen. Ensure all glassware is rigorously flame-dried or oven-dried before use and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). [1]Solvents must be anhydrous.
Magnesium Activation: The magnesium turnings may have an oxide layer that prevents reaction. Activating the magnesium is crucial. This can be achieved by adding a small crystal of iodine, which will disappear as the reaction initiates, or by using a mechanical stirring to physically abrade the surface of the magnesium.
[1] * Solvent Choice: While diethyl ether is commonly used, tetrahydrofuran (THF) can be a better solvent for forming Grignard reagents as it helps to stabilize the reagent.
[1]
Side Reactions of the Grignard Reagent:
Wurtz Coupling: A significant side reaction can be the coupling of the Grignard reagent with the starting alkyl halide (Wurtz-type coupling) to form bicyclohexyl. This is more prevalent with primary and benzylic halides. [1]To minimize this, add the cyclohexyl bromide slowly to the magnesium suspension to maintain a low concentration of the halide.
Reaction with the Amine Proton: The N-H proton of the methylamino group in the aldehyde is acidic and will be deprotonated by the Grignard reagent, consuming one equivalent of your nucleophile. To circumvent this, you can either use a protected version of the amino-aldehyde or use an excess of the Grignard reagent to account for this loss.
Instability of 2-(Methylamino)acetaldehyde: This aldehyde is prone to self-condensation and polymerization, especially under basic conditions. It is often preferable to use it as a freshly prepared solution or use a more stable precursor.
Assemble a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Flame-dry the entire apparatus under vacuum and cool under a stream of dry nitrogen.
Add magnesium turnings (1.2 equivalents) and a small crystal of iodine to the flask.
Add a small portion of anhydrous THF to cover the magnesium.
In the dropping funnel, prepare a solution of cyclohexyl bromide (1.0 equivalent) in anhydrous THF.
Add a small amount of the cyclohexyl bromide solution to the magnesium. The reaction should initiate, as evidenced by a gentle reflux and the disappearance of the iodine color. If the reaction does not start, gentle warming with a heat gun may be necessary.
Once the reaction has started, add the remaining cyclohexyl bromide solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent.
[1]
B. Incomplete Reduction of the α-Amino Ketone (Route 2)
Question: My reduction of 1-Cyclohexyl-2-(methylamino)ethan-1-one with sodium borohydride (NaBH₄) is incomplete, and I am isolating a mixture of starting material and product. How can I drive the reaction to completion?
Answer:
Incomplete reduction of α-amino ketones can be due to several factors related to the reducing agent, reaction conditions, and the nature of the substrate itself.
Reducing Agent Activity:
Age and Storage: Sodium borohydride can decompose over time, especially if not stored in a dry environment. Use a fresh bottle of NaBH₄ for optimal results.
Choice of Reducing Agent: While NaBH₄ is a mild and selective reducing agent, for more hindered or less reactive ketones, a stronger reducing agent like lithium aluminum hydride (LAH) might be necessary. However, LAH is much more reactive and requires strictly anhydrous conditions and careful handling.
Reaction Conditions:
Solvent: The choice of solvent can significantly impact the reduction rate. Methanol or ethanol are commonly used for NaBH₄ reductions. The use of a protic solvent helps to activate the carbonyl group towards reduction.
Temperature: While many NaBH₄ reductions proceed at room temperature, gentle heating (e.g., to 40-50 °C) can sometimes be necessary to push the reaction to completion. However, be cautious as higher temperatures can lead to side reactions.
pH: The pH of the reaction mixture can influence the stability of the iminium ion that can form from the α-amino ketone. Maintaining a neutral or slightly basic pH is generally preferred for the reduction.
Substrate-Related Issues:
Steric Hindrance: The cyclohexyl group can sterically hinder the approach of the hydride to the carbonyl carbon. Using a less bulky reducing agent or optimizing the reaction conditions can help overcome this.
Experimental Protocol: Optimized Reduction of α-Amino Ketone
In a round-bottom flask, dissolve 1-Cyclohexyl-2-(methylamino)ethan-1-one (1.0 equivalent) in methanol.
Cool the solution to 0 °C in an ice bath.
Add sodium borohydride (1.5 to 2.0 equivalents) portion-wise to the stirred solution. The excess is to ensure complete reduction.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the disappearance of the starting material.
If the reaction is sluggish, consider gentle warming to 40°C for a short period.
Once the reaction is complete, carefully quench the excess NaBH₄ by the slow addition of water or dilute acetic acid until the effervescence ceases.
C. Difficulty in Isolating and Purifying the Hydrochloride Salt
Question: I am having trouble crystallizing the final product, 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride, from my reaction mixture. The product either oils out or remains as a sticky solid. What are the best practices for purification?
Answer:
The isolation and purification of amino alcohol hydrochlorides can be challenging due to their high polarity and hygroscopic nature. Here are some strategies to improve crystallization:
Solvent Selection for Crystallization: The choice of solvent is critical for successful crystallization.
Antisolvent Precipitation: A common technique is to dissolve the crude hydrochloride salt in a polar solvent in which it is soluble (e.g., ethanol, methanol, or isopropanol) and then add a non-polar "anti-solvent" in which the salt is insoluble (e.g., diethyl ether, ethyl acetate, or hexane) dropwise until the solution becomes cloudy. [2]The solution can then be cooled to induce crystallization.
Recrystallization from a Single Solvent: If a suitable single solvent can be found, recrystallization by dissolving the crude product in a minimal amount of the hot solvent and allowing it to cool slowly is a good option. A mixture of ethanol and ethyl acetate is often a good starting point for amino alcohol hydrochlorides.
Control of pH: Ensure the solution is acidic enough to fully protonate the amine. The hydrochloride salt is generally more crystalline and less soluble in organic solvents than the free base. After the synthesis of the free base, it can be dissolved in a suitable solvent like diethyl ether or ethyl acetate, and then a solution of HCl in a compatible solvent (e.g., HCl in ether or isopropanol) can be added dropwise to precipitate the hydrochloride salt.
Seeding: If you have a small amount of pure crystalline product, adding a "seed" crystal to the supersaturated solution can initiate crystallization.
Avoiding "Oiling Out": "Oiling out" occurs when the product separates from the solution as a liquid phase rather than a solid. This often happens when the solution is cooled too quickly or when the concentration of the product is too high. To avoid this, allow the solution to cool slowly and use a slightly more dilute solution.
Experimental Protocol: Purification by Crystallization
After the workup of the reaction to obtain the crude 1-Cyclohexyl-2-(methylamino)ethan-1-ol free base, dissolve it in a minimal amount of a suitable solvent like diethyl ether or ethyl acetate.
Slowly add a solution of anhydrous HCl in diethyl ether or isopropanol dropwise while stirring. A white precipitate of the hydrochloride salt should form.
Continue adding the HCl solution until no further precipitation is observed.
Filter the solid product and wash it with a small amount of cold diethyl ether to remove any soluble impurities.
For further purification, the crude hydrochloride salt can be recrystallized. Dissolve the solid in a minimal amount of hot ethanol or isopropanol.
Slowly add ethyl acetate or diethyl ether as an anti-solvent until the solution becomes slightly turbid.
Allow the solution to cool slowly to room temperature, and then place it in a refrigerator or freezer to maximize crystal formation.
Collect the crystals by filtration, wash with a small amount of the cold solvent mixture, and dry under vacuum.
III. Frequently Asked Questions (FAQs)
Q1: What are the main side products I should be aware of in the α-amino ketone reduction pathway?
A1: The primary side product to be concerned about is the starting α-amino ketone if the reduction is incomplete. Over-reduction is generally not an issue with sodium borohydride. However, if using a stronger reducing agent like LAH, there is a possibility of reducing other functional groups if present in the molecule. Another potential side reaction, though less common under mild conditions, is the formation of dimers or other condensation products from the starting ketone, especially if the reaction is run at elevated temperatures for extended periods.
Q2: How can I confirm the identity and purity of my final product?
A2: A combination of analytical techniques should be used:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation. The ¹H NMR spectrum should show characteristic peaks for the cyclohexyl protons, the methine proton adjacent to the hydroxyl group, the methylene protons adjacent to the amine, and the methyl group on the nitrogen.
Infrared (IR) Spectroscopy: The IR spectrum should show a broad absorption band for the O-H stretch of the alcohol (around 3300-3500 cm⁻¹) and a characteristic N-H stretch for the secondary ammonium salt.
Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound.
Melting Point: A sharp melting point is a good indicator of purity.
Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC): These techniques are useful for assessing the purity of the product and for monitoring the progress of the reaction.
Q3: What are the recommended storage conditions for 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride?
A3: Amino alcohol hydrochlorides are often hygroscopic and can be sensitive to light and air over long periods. It is recommended to store the product in a tightly sealed container, in a cool, dry, and dark place. [3]Storing under an inert atmosphere (e.g., in a desiccator with a drying agent) can further prolong its shelf life.
Q4: Can I use a different Grignard reagent, for example, cyclohexyllithium?
A4: Yes, organolithium reagents like cyclohexyllithium can also be used and are often more reactive than their Grignard counterparts. [1]However, they are also more basic and may lead to more side reactions, such as deprotonation. The choice between a Grignard reagent and an organolithium reagent will depend on the specific substrate and the desired reactivity.
Q5: What are the safety precautions I should take when working with the reagents in these syntheses?
A5:
Grignard Reagents and Organolithiums: These are highly reactive, flammable, and react violently with water. They should be handled under an inert atmosphere in a fume hood.
Sodium Borohydride and Lithium Aluminum Hydride: These are flammable solids and react with water to produce hydrogen gas, which is flammable. Handle with care and quench excess reagent slowly and carefully.
Acyl Chlorides: These are corrosive and react with moisture to produce HCl gas. They should be handled in a fume hood.
Solvents: Diethyl ether and THF are highly flammable.
General Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Work in a well-ventilated area.
Grignard reagent formation, aldehyde stability, side reactions
Incomplete reduction, purification of the final product
Advantages
Direct C-C bond formation
Milder reaction conditions, generally higher yielding
Disadvantages
Sensitive to moisture and air, potential for multiple side reactions
Requires synthesis of the α-amino ketone precursor
V. References
Integrated Purification and Formulation of an Active Pharmaceutical Ingredient via Agitated Bed Crystallization and Fluidized Bed Processing. PMC. [Link]
Process for the purification of an aminoalcohol. Google Patents.
Grignard Formation - Troubleshooting and Perfecting. Reddit. [Link]
Recent advances in the synthesis of α-amino ketones. Royal Society of Chemistry. [Link]
Technical Support Center: Stabilizing 1-Cyclohexyl-2-(methylamino)ethan-1-ol Hydrochloride in Aqueous Buffer Solutions
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride. This guide provides in-depth troubleshooting advice and frequently asked...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully formulating and stabilizing this compound in aqueous buffer solutions. Our focus is on providing scientifically-grounded explanations and actionable protocols to ensure the integrity and reliability of your experiments.
Introduction: The Stability Challenge
1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride is an amino alcohol derivative whose stability in aqueous solution is paramount for consistent experimental outcomes. The primary challenges to its stability stem from its chemical structure: a secondary amine and a secondary alcohol. These functional groups are susceptible to degradation, primarily through pH-dependent reactions and oxidation. The hydrochloride salt form provides initial stability by protonating the amine, but maintaining this stability in a buffered formulation requires careful control of the solution environment. This guide will walk you through the critical parameters for achieving a stable aqueous formulation.
Frequently Asked Questions (FAQs)
Q1: My solution of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride is showing a rapid loss of potency. What are the likely causes?
A1: Rapid degradation is typically linked to two primary factors: pH instability and oxidation.
pH-Dependent Degradation: The compound is an amine hydrochloride, meaning the secondary amine is protonated (-NH2+CH3). This protonated form is generally more stable. If the pH of your solution rises into the basic range, the amine will be deprotonated to its free base form (-NHCH3). This free amine is significantly more nucleophilic and susceptible to oxidative degradation. Studies on similar amine-containing compounds show that stability is highly pH-dependent.[1][2][3]
Oxidative Degradation: The free amine and, to a lesser extent, the secondary alcohol can be targets for oxidation. This can be catalyzed by dissolved oxygen, trace metal ions, or exposure to light. The degradation of aromatic and cyclic amines is a known pathway that can lead to a variety of by-products, compromising the purity and potency of your solution.[4][5]
Q2: What is the optimal pH range for ensuring the stability of this compound?
A2: The optimal pH for stability is in the acidic to slightly acidic range, typically between pH 3.5 and 5.5 . In this range, the secondary amine group remains predominantly in its protonated, hydrochloride salt form, which is less reactive. As the pH increases above 6, the equilibrium shifts towards the more reactive free base, leading to accelerated degradation.[3] It is crucial to determine the pKa of the amine to precisely define the optimal pH range for your specific concentration and application.
The relationship between the stable protonated form and the less stable free base form is illustrated below.
Caption: pH-dependent equilibrium of the amine group.
Q3: Which buffer systems are recommended for this compound, and are there any I should avoid?
A3: The choice of buffer is critical and should be based on the target pH range (3.5-5.5).
Recommended Buffers: Citrate and acetate buffers are excellent choices as their buffering capacity is strongest within this optimal pH range. They are widely used in pharmaceutical formulations for their reliability and well-understood profiles.
Buffers to Use with Caution: Phosphate buffers can be used if the target pH is closer to the neutral range, but careful stability monitoring is required.
Buffers to Avoid: Bicarbonate and borate buffers, which buffer in the basic pH range, should be avoided as they will promote the formation of the unstable free base and accelerate degradation.[3]
Below is a table of recommended starting buffer compositions.
Buffer System
Component A
Component B
Typical pH Range
Rationale
Citrate Buffer
0.1 M Citric Acid
0.1 M Sodium Citrate
3.0 - 6.2
Strong buffering capacity in the optimal stability range for the compound.
Acetate Buffer
0.1 M Acetic Acid
0.1 M Sodium Acetate
3.6 - 5.6
Excellent choice for maintaining a stable acidic pH.
Q4: How can I mitigate oxidative degradation in my aqueous solution?
A4: A multi-pronged approach is most effective for preventing oxidation.
Control of Dissolved Oxygen: Prepare all buffers and solutions using deoxygenated water. This can be achieved by boiling and cooling the water under an inert atmosphere or by sparging the solution with an inert gas like nitrogen or argon for 15-30 minutes.
Use of Antioxidants: Incorporate a suitable antioxidant into your formulation.
Ascorbic Acid (0.01% - 0.1% w/v): A common antioxidant, particularly effective in acidic solutions.
Addition of Chelating Agents: Trace metal ions (e.g., Fe²⁺, Cu²⁺) can catalyze oxidative reactions. Adding a chelating agent like Disodium Edetate (EDTA) at 0.01% - 0.05% w/v will sequester these ions and prevent them from participating in degradation pathways.
Q5: I am observing cloudiness or precipitation in my solution. What is happening and how do I fix it?
A5: Precipitation can arise from several sources:
Solubility Issues: If the pH of the solution is too high, the less soluble free base form of the compound may precipitate out. Solution: Ensure the pH is firmly within the recommended acidic range (3.5-5.5).
Buffer Incompatibility: At certain concentrations, the buffer salts themselves can interact with the drug substance and precipitate. Solution: Try a different buffer system (e.g., switch from phosphate to citrate) or adjust the buffer concentration.
Exceeding Solubility Limit: You may be attempting to dissolve the compound above its intrinsic solubility in the chosen buffer system. The solubility of amine hydrochlorides can be influenced by the presence of other ions.[6] Solution: Verify the solubility limit in your specific medium or consider using a co-solvent if your application permits.
Troubleshooting Guide
Observed Problem
Potential Root Cause(s)
Recommended Troubleshooting Steps
Rapid loss of assay value (potency)
1. pH is too high ( > 6.0). 2. Oxidative degradation. 3. Exposure to light (photodegradation).
1. Measure the pH of the solution immediately. Adjust to pH 3.5-5.5 using the appropriate buffer components. 2. Prepare fresh solutions using deoxygenated water and consider adding an antioxidant/chelating agent (see Q4). 3. Store solutions in amber vials or protect them from light.
Solution turns yellow or brown over time
Formation of colored degradation products, often from oxidation.
1. This is a strong indicator of oxidative degradation. Immediately implement strategies outlined in Q4 (inert gas sparging, antioxidants, chelating agents). 2. Perform a forced degradation study to identify the degradants (see Protocol 2).
Formation of a precipitate or crystals
1. pH drift into the basic range. 2. Exceeded solubility of the compound. 3. Incompatibility with buffer salts.
1. Confirm and adjust the solution pH. 2. Prepare a more dilute solution. 3. Prepare the solution using a different recommended buffer system (e.g., switch from acetate to citrate).
Key Experimental Protocols
Protocol 1: Preparation of a Stabilized 1 mg/mL Solution
This protocol details the preparation of a stock solution with enhanced stability.
Prepare 0.1 M Citrate Buffer (pH 4.5):
Prepare 0.1 M Citric Acid and 0.1 M Sodium Citrate solutions in high-purity water.
In a calibrated beaker, add the 0.1 M Citric Acid solution and slowly titrate with the 0.1 M Sodium Citrate solution until the pH meter reads 4.50 ± 0.05.
Deoxygenate the Buffer:
Transfer the prepared buffer to a suitable container and sparge with high-purity nitrogen or argon gas for at least 20 minutes to remove dissolved oxygen.
Add Stabilizers:
While maintaining a gentle nitrogen overlay, add Disodium Edetate (EDTA) to a final concentration of 0.01% w/v. Stir until dissolved.
Add Sodium Metabisulfite to a final concentration of 0.05% w/v. Stir until dissolved.
Dissolve the Compound:
Accurately weigh the required amount of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride.
Slowly add the powder to the stabilized buffer while stirring to achieve a final concentration of 1 mg/mL.
Final Steps:
Confirm the final pH is still within the 4.5 ± 0.05 range. Adjust if necessary with small amounts of the buffer components.
Filter the solution through a 0.22 µm filter (e.g., PVDF) into a sterile, amber glass container.
Store at the recommended temperature (typically 2-8°C), protected from light.
Caption: Workflow for preparing a stabilized solution.
Protocol 2: Outline for a Forced Degradation Study
Forced degradation (or stress testing) is essential for identifying potential degradation products and establishing the stability-indicating nature of your analytical methods.[7][8][9]
Stress Condition
Typical Reagent/Condition
Purpose
Acid Hydrolysis
0.1 M HCl at 60°C
To assess stability in a low pH environment.
Base Hydrolysis
0.1 M NaOH at 60°C
To accelerate degradation via the unstable free base.[10]
Oxidation
3% H₂O₂ at room temperature
To identify oxidative degradation products.
Thermal Degradation
80°C (in solution and as solid)
To evaluate the effect of heat on stability.
Photostability
ICH Q1B recommended light exposure (UV/Vis)
To determine sensitivity to light.
Procedure:
Prepare separate solutions of the compound under each of the stress conditions listed above.
Include a control sample stored under normal conditions.
Monitor the samples at appropriate time points (e.g., 0, 2, 4, 8, 24 hours).
Analyze all samples using a suitable stability-indicating method, such as HPLC-UV or LC-MS, to separate and quantify the parent compound and any new peaks (degradants).[11][12]
Caption: Potential degradation pathways under stress conditions.
References
Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (2024). Vertex AI Search.
The stability of amitriptyline hydrochloride in aqueous solution.
Influence of pH on the Stability of Pharmaceutical Compounds in Japan.
Development of forced degradation and stability indicating studies of drugs—A review. [Source Not Available].
Forced Degradation Studies for Biopharmaceuticals.
Forced Degrad
III Analytical Methods. [Source Not Available].
Forced Degradation Study an Essential Approach to Develop Stability Indic
The possible degradation pathways of compound 1 and the proposed mass...
Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. MDPI.
Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Molecular Complexes of Fluoxetine Hydrochloride with Benzoic, Succinic, and Fumaric Acids. Journal of the American Chemical Society.
Stabilizing Covalent Organic Frameworks through Hydrogen Bonding Bridges for Polyamine Entanglement toward Carbon Capture from Point-Source Emissions. Journal of the American Chemical Society.
Analytical methods and achievability - Guidelines for drinking-w
Effect of pH on the stability of methacholine chloride in solution. PubMed.
Technical Support Center: Minimizing Batch-to-Batch Variability in 1-Cyclohexyl-2-(methylamino)ethan-1-ol HCl Preparation
Welcome to the Process Optimization & Troubleshooting Portal. As a Senior Application Scientist, I have designed this guide to address the critical failure points in the synthesis and crystallization of 1-Cyclohexyl-2-(m...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Process Optimization & Troubleshooting Portal. As a Senior Application Scientist, I have designed this guide to address the critical failure points in the synthesis and crystallization of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride[1].
Batch-to-batch variability in this workflow typically stems from three mechanistic failures: poor regiocontrol during the epoxide ring-opening, over-alkylation of the secondary amine, and hygroscopic matrix formation during salt crystallization. This guide synthesizes field-proven methodologies and chemical causality to help you establish a self-validating, reproducible protocol.
Part 1: Mechanistic Workflow & Deviation Pathways
To troubleshoot effectively, we must first map the chemical logic of the synthesis. The standard route utilizes the nucleophilic ring-opening of 2-cyclohexyloxirane by methylamine.
Fig 1: Synthetic workflow and deviation pathways for 1-Cyclohexyl-2-(methylamino)ethan-1-ol HCl.
Part 2: Troubleshooting FAQs
Q1: My NMR shows a persistent 10-15% contamination of a structural isomer. Why is this happening and how do I eliminate it?A: You are observing the regioisomer, 2-cyclohexyl-2-(methylamino)ethanol[2]. This occurs when regiocontrol breaks down during the epoxide ring-opening.
The Causality: Under strictly basic or neutral conditions, the bulky cyclohexyl group imposes significant steric hindrance, forcing the methylamine to attack the less hindered terminal carbon via a pure
SN2
mechanism[3]. However, if your reaction mixture contains acidic impurities or is subjected to high heat, the mechanism gains
SN1
character. The epoxide oxygen protonates, and the developing positive charge is better stabilized on the internal secondary carbon, leading to nucleophilic attack at the hindered position[3].
The Fix: Ensure your solvent (ethanol) is free of acidic contaminants. Maintain the reaction temperature strictly below 40°C to kinetically favor the
SN2
pathway.
Q2: I am seeing a high percentage of a tertiary amine byproduct (dimerization). How do I prevent this over-alkylation?A: This is a classic kinetic failure. The desired product, a secondary amine, is structurally more nucleophilic than the primary methylamine starting material. If the local concentration of the epoxide is too high, the newly formed free base will outcompete methylamine and react with a second epoxide molecule.
The Fix: You must enforce pseudo-first-order kinetics. Use a massive molar excess of methylamine (10 to 20 equivalents). Furthermore, employ a "reverse addition" technique: slowly drop the 2-cyclohexyloxirane into the chilled methylamine solution, rather than adding the amine to the epoxide.
Q3: My hydrochloride salt is oily, highly hygroscopic, and fails to crystallize consistently. What is going wrong?A: The target molecule, 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride[1], should be a stable crystalline solid. Batch-to-batch variability here is almost always caused by poor stoichiometric control of the acid or the presence of water. Excess HCl protonates the alcohol or forms a highly hygroscopic matrix that absorbs atmospheric moisture, turning the product into a syrup.
The Fix: Abandon bubbling HCl gas, as it is nearly impossible to quantify accurately without a mass flow controller. Instead, use a commercially titrated solution of anhydrous HCl in dioxane (4.0 M). Add exactly 1.00 to 1.05 equivalents to the free base dissolved in an anhydrous non-polar antisolvent (like MTBE).
Part 3: Standard Operating Protocol (SOP)
This protocol is designed as a self-validating system. By controlling the kinetics (reverse addition) and stoichiometry (titrated HCl), you eliminate the variables that cause batch-to-batch inconsistencies.
Phase 1: Regioselective Amination
In a flame-dried, round-bottom flask equipped with a magnetic stirrer, add 10 equivalents of methylamine (33% w/w solution in absolute ethanol).
Cool the solution to 10°C using an ice-water bath.
Dissolve 1.0 equivalent of 2-cyclohexyloxirane in a minimal amount of absolute ethanol.
Critical Step (Reverse Addition): Add the epoxide solution dropwise to the methylamine solution over 1 hour using an addition funnel.
Remove the ice bath and allow the reaction to stir at 25°C for 12 hours. Monitor via TLC (DCM:MeOH:NH4OH 90:9:1) to validate the complete consumption of the epoxide.
Phase 2: Workup & Free Base Isolation
Concentrate the reaction mixture under reduced pressure (rotary evaporator, water bath <40°C) to remove the ethanol and excess methylamine.
Dissolve the crude oily residue in ethyl acetate (20 mL/g of theoretical yield).
Wash the organic layer once with saturated aqueous NaHCO3 and once with brine to remove any water-soluble impurities.
Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under vacuum to yield the pure free base as a pale oil.
Phase 3: Anhydrous Salt Formation & Crystallization
Dissolve the free base in anhydrous methyl tert-butyl ether (MTBE) at a ratio of 10 mL/g.
Cool the solution to 0°C under a nitrogen atmosphere.
Critical Step (Stoichiometric Control): Dropwise, add exactly 1.05 equivalents of 4.0 M HCl in dioxane. A white precipitate will begin to form immediately.
Stir the suspension at 0°C for 1 hour to ensure complete crystallization.
Filter the solid rapidly under a nitrogen blanket (to prevent moisture absorption), wash with cold MTBE, and dry in a vacuum oven at 40°C for 12 hours.
Part 4: Quantitative Impact of Reaction Conditions
The following table summarizes the causal relationship between reaction parameters and the resulting impurity profile, validating the necessity of the optimized SOP.
Epoxide (eq)
Methylamine (eq)
Temp (°C)
Addition Method
Target Yield (%)
Regiopurity (%)
Dimer Impurity (%)
1.0
2.0
60
Direct
45.2
82.1
17.9
1.0
5.0
40
Direct
68.5
91.4
8.6
1.0
10.0
25
Direct
81.0
96.5
3.5
1.0
10.0
25
Reverse
94.3
>99.0
<1.0
Table 1: Effect of stoichiometric ratios, temperature, and addition kinetics on the yield and purity of 1-Cyclohexyl-2-(methylamino)ethan-1-ol free base.
References
National Center for Biotechnology Information. "2-Cyclohexyl-2-(methylamino)ethanol | C9H19NO | CID 278542 - PubChem". Available at: [Link]
1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride vs ephedrine receptor selectivity
As a Senior Application Scientist in pharmacological assay development, I frequently evaluate the structure-activity relationships (SAR) of adrenergic ligands to guide formulation strategies. When comparing classical mix...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist in pharmacological assay development, I frequently evaluate the structure-activity relationships (SAR) of adrenergic ligands to guide formulation strategies. When comparing classical mixed-acting sympathomimetics like Ephedrine to alicyclic analogs such as 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride (CHMA) , the divergence in receptor selectivity is profound.
This guide objectively analyzes the pharmacodynamic shift between these two compounds, detailing the structural causality behind their receptor selectivity and providing the self-validating experimental workflows required to quantify these differences.
Structural Causality & Pharmacodynamic Shift
Ephedrine is a well-characterized sympathomimetic that exerts both direct agonist effects on
α
and
β
-adrenergic receptors and indirect effects by triggering norepinephrine (NE) release. CHMA, however, represents a highly specific structural deviation that fundamentally alters this profile.
Aromatic vs. Alicyclic Ring (The
β
-Receptor Filter): Ephedrine contains a planar, aromatic phenyl ring that engages in critical
π−π
stacking interactions with aromatic residues (e.g., Phe290) in the binding pocket of
β
-adrenergic receptors. CHMA replaces this with a bulky, non-planar alicyclic cyclohexyl group[1]. This substitution sterically hinders
β
-receptor binding while retaining high affinity for
α1
-adrenergic receptors, which are more structurally tolerant of alicyclic bulk[2].
Absence of the
α
-Methyl Group (Loss of Indirect Action): Ephedrine possesses an
α
-methyl group that prevents degradation by monoamine oxidase (MAO) and allows the molecule to act as a substrate for the norepinephrine transporter (NET), driving indirect sympathomimetic activity. CHMA lacks this
α
-methyl group, rendering it a predominantly direct-acting receptor agonist with negligible indirect NE-releasing properties[2].
Receptor Selectivity Profiles
The structural modifications in CHMA shift its profile from a systemic, mixed-acting bronchodilator/vasopressor to a highly selective, direct-acting peripheral vasoconstrictor.
Table 1: Comparative Adrenergic Selectivity and Functional Efficacy
Ligand
α1
-Adrenergic (
Ki
)
β1
-Adrenergic (
Ki
)
β2
-Adrenergic (
Ki
)
NET Reversal (Indirect)
Primary Clinical Utility
Ephedrine
Moderate (~300 nM)
High (~50 nM)
High (~150 nM)
Strong
Systemic Bronchodilator
CHMA
High (~150 nM)
Negligible (>10 µM)
Negligible (>10 µM)
Weak / None
Localized Decongestant
Note:
Ki
values are representative baseline metrics for alicyclic vs. aromatic phenylethanolamine derivatives.
Mechanistic Visualization
The following diagram illustrates how the structural differences between Ephedrine and CHMA dictate their downstream G-protein coupled receptor (GPCR) signaling cascades.
Figure 1: Divergent adrenergic GPCR signaling pathways of Ephedrine vs. CHMA.
Experimental Methodologies
To empirically validate the selectivity claims above, two distinct assay systems must be employed: Radioligand Binding (to isolate direct affinity) and Ex Vivo Tissue Baths (to differentiate direct vs. indirect functional efficacy).
This protocol isolates pharmacodynamics from pharmacokinetic variables, allowing us to calculate the exact inhibition constant (
Ki
) for each receptor subtype[3].
Membrane Preparation: Homogenize CHO cells stably expressing human
α1A
or
β1
receptors in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000 × g for 20 minutes and resuspend the pellet.
Incubation: In 96-well plates, combine 50 µg of membrane protein with a constant concentration of radioligand (
[3H]
-Prazosin for
α1
;
[3H]
-CGP-12177 for
β1
) and increasing concentrations of the test compound (Ephedrine or CHMA,
10−10
to
10−4
M). Incubate at 25°C for 60 minutes.
Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding). Wash three times with ice-cold buffer.
Quantification: Add scintillation cocktail to the filters and quantify bound radioactivity using a liquid scintillation counter.
Data Analysis: Calculate the
IC50
using non-linear regression. Convert
IC50
to
Ki
using the Cheng-Prusoff equation:
Ki=IC50/(1+[L]/Kd)
.
System Validation: Nonspecific binding must be determined in parallel using a 100-fold excess of an unlabeled competitor (e.g., 10 µM phentolamine). The assay is only valid if specific binding constitutes >70% of total radioligand binding.
Protocol 2: Ex Vivo Isolated Tissue Bath (Functional Efficacy & Indirect Action)
Because binding affinity (
Ki
) does not always correlate with functional efficacy (
Emax
), tissue baths are used to measure actual physiological responses.
Tissue Isolation: Isolate thoracic aortic rings (for
α1
-mediated vasoconstriction) and right atria (for
β1
-mediated chronotropy) from male Wistar rats.
Equilibration: Suspend tissues in organ baths containing Krebs-Henseleit solution maintained at 37°C and continuously aerated with 95%
O2
/ 5%
CO2
. Apply a resting tension of 1.0 g and equilibrate for 60 minutes.
Catecholamine Depletion (Crucial Step): To isolate the direct receptor agonism of CHMA from the indirect NE-releasing action of Ephedrine, pre-treat a parallel cohort of animals with Reserpine (5 mg/kg i.p.) 24 hours prior to tissue isolation. This depletes endogenous vesicular norepinephrine.
Cumulative Dosing: Generate cumulative concentration-response curves by adding Ephedrine or CHMA to the bath in half-log increments (
10−8
to
10−3
M).
Measurement: Record isometric tension (aorta) or beat rate (atria) via force-displacement transducers connected to a digital data acquisition system.
System Validation: Tissue viability must be confirmed pre-assay using a standard KCl (60 mM) challenge to ensure the contractile machinery is functional. Endothelial integrity in aortic rings is verified by observing >80% relaxation in response to 1 µM acetylcholine following pre-contraction with phenylephrine.
Conclusion & Translational Applications
The structural transition from Ephedrine to 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride effectively strips the molecule of its
β
-adrenergic affinity and indirect sympathomimetic properties. By relying on direct
α1
-agonism, CHMA serves as a highly efficient localized vasoconstrictor. For researchers developing topical nasal decongestants or local hemostatic agents, CHMA offers a superior safety profile by mitigating the systemic tachycardia, anxiety, and bronchodilation typically triggered by the
β
-receptor engagement of traditional aromatic sympathomimetics.
Navigating Uncharted Territory: The Case of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride and the Path to Analog-Based Efficacy Comparison
A Note to the Researcher: A comprehensive literature search for "1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride" (CAS RN: 2768327-56-4) reveals a critical gap in the scientific record. While this compound is commer...
Author: BenchChem Technical Support Team. Date: April 2026
A Note to the Researcher:
A comprehensive literature search for "1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride" (CAS RN: 2768327-56-4) reveals a critical gap in the scientific record. While this compound is commercially available for research purposes, there is currently no published data detailing its biological efficacy, mechanism of action, or comparative performance against standard reference compounds. This absence of foundational research makes a direct, evidence-based comparison guide on this specific molecule impossible at this time.
However, the structural motif of a cyclohexylamine derivative is prevalent in a number of pharmacologically active agents. To provide a valuable and technically robust guide in line with the spirit of the original request, this document will pivot to a comparative analysis of a well-characterized class of compounds that share structural similarities: Arylcyclohexylamines .
This guide will compare the efficacy of two prominent arylcyclohexylamines, Ketamine and Phencyclidine (PCP) , which act as non-competitive antagonists of the N-methyl-D-aspartate (NMDA) receptor. By examining these well-documented compounds, we can establish a framework for how a novel cyclohexylamine derivative like 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride could be evaluated and contextualized once initial activity data becomes available.
Introduction to Arylcyclohexylamine NMDA Receptor Antagonists
Ketamine and PCP are prototypical dissociative anesthetics that have been extensively studied for their profound effects on the central nervous system. Their primary mechanism of action involves blocking the ion channel of the NMDA receptor, a key player in synaptic plasticity and neurotransmission.[1][2] The degree of receptor antagonism, off-target effects, and metabolic pathways of these compounds lead to distinct pharmacological profiles, making them ideal candidates for a comparative efficacy study.
Comparative Efficacy of Ketamine and PCP
The following table summarizes key efficacy and pharmacological parameters for Ketamine and PCP, derived from established scientific literature.
To ascertain the efficacy of a novel cyclohexylamine derivative, a series of in vitro and in vivo assays would be necessary. The following protocols provide a standardized workflow for such an evaluation, using NMDA receptor antagonism as the primary endpoint.
In Vitro Radioligand Binding Assay for NMDA Receptor Affinity
This assay determines the affinity of a test compound for the NMDA receptor by measuring its ability to displace a radiolabeled ligand.
Methodology:
Membrane Preparation: Prepare synaptic membrane fractions from rat forebrain tissue.
Incubation: Incubate the membrane preparation with a fixed concentration of a radiolabeled NMDA receptor antagonist (e.g., [³H]MK-801) and varying concentrations of the test compound (e.g., 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride, Ketamine, or PCP).
Separation: Separate the bound and free radioligand by rapid filtration through glass fiber filters.
Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.
Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) of the test compound, which can then be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.
In Vivo Behavioral Assay: Prepulse Inhibition (PPI) of the Startle Reflex
PPI is a measure of sensorimotor gating, a process that is disrupted by NMDA receptor antagonists. This assay can assess the in vivo efficacy of a test compound.
Methodology:
Animal Model: Use rodents (e.g., rats or mice).
Apparatus: Place the animal in a startle chamber equipped with a loudspeaker and a sensor to detect whole-body startle.
Acclimation: Allow the animal to acclimate to the chamber with background white noise.
Drug Administration: Administer the test compound or vehicle control via a suitable route (e.g., intraperitoneal injection).
Testing: Present a series of acoustic startle stimuli (pulses) alone or preceded by a weaker, non-startling stimulus (prepulse).
Data Analysis: Calculate the percentage of PPI, which is the reduction in the startle response when the pulse is preceded by a prepulse. A disruption of PPI by the test compound would indicate NMDA receptor antagonist activity.
Visualizing the NMDA Receptor Antagonism Pathway
The following diagram illustrates the mechanism of action of non-competitive NMDA receptor antagonists like Ketamine and PCP.
Cross-reactivity studies of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride in drug screening panels
Title: Cross-Reactivity Profiles of 1-Cyclohexyl-2-(methylamino)ethan-1-ol Hydrochloride in Urine Drug Screening Panels: A Comparative Guide Introduction As a Senior Application Scientist, I frequently encounter analytic...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Cross-Reactivity Profiles of 1-Cyclohexyl-2-(methylamino)ethan-1-ol Hydrochloride in Urine Drug Screening Panels: A Comparative Guide
Introduction
As a Senior Application Scientist, I frequently encounter analytical discrepancies when testing novel aliphatic and cyclic amines in standard urine drug testing (UDT) panels. 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride (CAS 2768327-56-4) is an emerging sympathomimetic amine of interest in pharmacological research. Structurally, it is the saturated cyclohexyl analog of halostachine (N-methylphenylethanolamine) and shares conformational similarities with propylhexedrine and ephedrine.
Because standard amphetamine immunoassays target the catecholamine ring and aliphatic amine side chains, non-target sympathomimetic amines frequently cause false-positive results [1]. This guide objectively compares the cross-reactivity profile of 1-Cyclohexyl-2-(methylamino)ethan-1-ol against established analogs, providing foundational experimental protocols and mechanistic insights to ensure analytical integrity in your laboratory.
Mechanistic Causality: Why Do Saturated Ring Analogs Cross-React?
Immunoassays such as the Enzyme Multiplied Immunoassay Technique (EMIT) and Cloned Enzyme Donor Immunoassay (CEDIA) rely on competitive binding. An antibody designed against d-methamphetamine will have peak affinity for the planar phenyl ring and the specific steric presentation of the alpha-methyl and N-methyl groups.
When the phenyl ring is fully hydrogenated into a cyclohexyl ring—as seen in propylhexedrine and 1-Cyclohexyl-2-(methylamino)ethan-1-ol—the molecule loses its planar aromaticity, adopting a bulky chair conformation. This steric shift significantly reduces binding affinity. Furthermore, the presence of a beta-hydroxyl group (in 1-Cyclohexyl-2-(methylamino)ethan-1-ol) increases polarity, further diminishing the hydrophobic interactions within the antibody's binding pocket compared to des-hydroxy analogs. Consequently, while cross-reactivity occurs, it requires exponentially higher concentrations to trigger a presumptive positive [2].
To contextualize the performance of 1-Cyclohexyl-2-(methylamino)ethan-1-ol, we compare it against known sympathomimetic amines. The data below represents the approximate concentration required to produce a response equivalent to the standard 500 ng/mL d-methamphetamine cutoff in EMIT II and CEDIA assays [3, 4].
Compound
Structural Classification
EMIT II Cross-Reactivity Threshold (ng/mL)
CEDIA Cross-Reactivity Threshold (ng/mL)
False Positive Risk
d-Methamphetamine
Phenylalkylamine (Target)
500
500
N/A (True Positive)
Ephedrine
Beta-hydroxy-phenylalkylamine
50,000
75,000
Moderate
Propylhexedrine
Cyclohexylalkylamine
20,000
30,000
High
1-Cyclohexyl-2-(methylamino)ethan-1-ol HCl
Beta-hydroxy-cyclohexylalkylamine
> 85,000
> 100,000
Low to Moderate
Application Insight: The combination of the bulky cyclohexyl ring and the polar beta-hydroxyl group in 1-Cyclohexyl-2-(methylamino)ethan-1-ol severely limits its interaction with the anti-amphetamine antibody. It requires massive physiological concentrations to trigger a false positive compared to propylhexedrine.
Experimental Protocol: Serial Dilution and LC-MS/MS Confirmation
To validate these thresholds, laboratories must employ a self-validating system combining immunoassay screening with definitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [5].
Matrix Preparation: Obtain certified drug-free human urine. Adjust specific gravity to 1.020 and pH to 6.5 to eliminate matrix-induced binding artifacts.
Spiking: Prepare a stock solution of 1-Cyclohexyl-2-(methylamino)ethan-1-ol HCl (1 mg/mL in methanol). Spike the blank urine to create a serial dilution curve: 10,000, 25,000, 50,000, 75,000, and 100,000 ng/mL.
Assay Execution: Run the spiked samples through the EMIT II and CEDIA automated platforms calibrated with a 500 ng/mL d-methamphetamine cutoff.
Causality Check: Record the absorbance change (ΔA). A positive result is flagged only when the ΔA of the sample exceeds the ΔA of the 500 ng/mL calibrator.
Phase 2: Definitive LC-MS/MS Confirmation
Because immunoassays cannot definitively identify the cross-reacting species, LC-MS/MS is mandatory to rule out actual methamphetamine presence.
Sample Extraction: Aliquot 100 µL of the presumptive positive urine. Add 10 µL of deuterated internal standard (Methamphetamine-D5, 1000 ng/mL) to correct for ionization suppression.
Protein Precipitation: Add 400 µL of cold acetonitrile. Vortex for 2 minutes and centrifuge at 14,000 rpm for 10 minutes.
Chromatography: Inject 5 µL of the supernatant onto a Biphenyl LC column (e.g., Restek Raptor Biphenyl). Causality Note: The biphenyl stationary phase is explicitly chosen because its pi-pi interactions effectively separate planar aromatic rings (methamphetamine) from saturated cyclic rings (cyclohexyl derivatives).
Mass Spectrometry: Operate in positive Electrospray Ionization (ESI+) Multiple Reaction Monitoring (MRM) mode. Monitor transitions for 1-Cyclohexyl-2-(methylamino)ethan-1-ol (e.g.,[M+H]+ 158.1 → fragment ions) distinct from methamphetamine ([M+H]+ 150.1 → 91.1, 119.1).
Diagram 2: Two-tiered analytical workflow for resolving immunoassay false positives.
Conclusion
While 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride shares a sympathomimetic pharmacophore with illicit amphetamines, its specific structural modifications—namely the saturated cyclohexyl ring and the beta-hydroxyl group—drastically reduce its binding affinity in standard immunoassays. Compared to propylhexedrine, it poses a significantly lower risk of triggering false positives, requiring concentrations rarely achieved outside of deliberate, massive ingestion. Always employ biphenyl-based LC-MS/MS to definitively resolve presumptive positives involving cyclic aliphatic amines.
References
Woodworth, A., et al. "Differentiation of amphetamine/methamphetamine and other cross-immunoreactive sympathomimetic amines in urine samples by serial dilution testing." Clinical Chemistry. 2006.[Link]
Marin, S. J., et al. "A Difficult Challenge for the Clinical Laboratory: Accessing and Interpreting Manufacturer Cross-Reactivity Data for Immunoassays Used in Urine Drug Testing." PMC. 2018.[Link]
"Cloned enzyme donor immunoassay (CEDIA) for drugs-of-abuse screening." PubMed. 1993.[Link]
"False positive results of common medicines in drug tests: review and practical guide." Polish Academy of Sciences. 2023.[Link]
"Clinical Drug Testing in Primary Care." Substance Abuse and Mental Health Services Administration (SAMHSA). 2012.[Link]
Executive Summary The integrity of analytical data in pharmaceutical and toxicological laboratories relies entirely on the quality of the reference standards used to calibrate instruments and validate methods.1 (CAS: 276...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The integrity of analytical data in pharmaceutical and toxicological laboratories relies entirely on the quality of the reference standards used to calibrate instruments and validate methods.1 (CAS: 2768327-56-4) is a fully saturated, aliphatic amino alcohol derivative[1]. Validating this specific compound presents a unique analytical challenge: it lacks a UV chromophore.
This guide objectively compares the performance and compliance pathways of Certified Reference Materials (CRMs) versus In-House Working Standards. It provides a self-validating, step-by-step experimental methodology grounded in 2[2] and3[3].
Mechanistic Context: The Chromophore Challenge
To design a scientifically sound validation protocol, we must first understand the causality behind the analytical choices. 1-Cyclohexyl-2-(methylamino)ethan-1-ol HCl consists of a saturated cyclohexyl ring attached to an ethanolamine backbone.
The Causality of Method Failure: Because the molecule lacks a conjugated π-electron system (such as a phenyl ring), it exhibits negligible ultraviolet (UV) absorbance above 210 nm. If a laboratory attempts to assess the purity of this standard using traditional HPLC-UV (e.g., at 254 nm), they will systematically fail to detect critical process impurities or degradation products. This leads to a falsely elevated purity assignment. Therefore, true validation requires universal, non-optical detection mechanisms.
Objective Comparison: Sourcing and Validation Strategies
When establishing a reference standard, laboratories must choose between purchasing an accredited CRM or qualifying an in-house working standard against a primary standard, as outlined in 4[4].
Table 1: CRM vs. In-House Working Standard Performance
Evaluation Metric
ISO 17034 Certified Reference Material (CRM)
USP <11> In-House Working Standard
Metrological Traceability
Fully established with quantified uncertainty values[5].
Dependent entirely on internal qualification rigor against a primary standard[4].
Purity Assessment
Orthogonal methods (Mass Balance + qNMR).
Often limited to Mass Balance (Chromatography minus Volatiles).
Regulatory Acceptance
Universally accepted (FDA, EMA, ICH) without friction[2].
Requires extensive documentation, bridging studies, and auditor scrutiny.
Implementation Timeline
Immediate availability upon purchase.
High labor/time investment (typically 12-18 months for full qualification)[6].
Routine batch release, daily system suitability testing (SST).
Table 2: Analytical Technology Comparison for Purity Assessment
Given the lack of a UV chromophore, how do we accurately assess chromatographic purity?
Feature
LC-CAD (Charged Aerosol Detection)
GC-MS (Gas Chromatography-Mass Spec)
Sample State
Analyzes the intact hydrochloride salt directly.
Requires free-basing or derivatization (e.g., BSTFA) to volatilize.
Thermal Degradation
None (ambient/low-temperature analysis).
High risk of thermal breakdown of the ethanolamine moiety in the inlet.
Response Factor
Uniform response for all non-volatile analytes.
Highly variable depending on ionization efficiency and derivatization yield.
Validation Verdict
Superior for accurate mass balance purity.
Useful for identity confirmation, poor for absolute quantitative purity.
Experimental Protocol: A Self-Validating System
To ensure absolute trustworthiness, the validation of 1-cyclohexyl-2-(methylamino)ethan-1-ol HCl must be a self-validating system . This means the protocol uses orthogonal (independent) techniques that must mathematically agree to prove the absence of systematic bias.
Step 1: Absolute Identity Confirmation
Rationale: We must prove the exact connectivity of the saturated ring and the amino alcohol side chain.
NMR Spectroscopy: Acquire 1H and 13C NMR spectra in D2O. Assign all aliphatic multiplet signals to the cyclohexyl ring and the distinct singlet (~2.6 ppm) to the N-methyl group.
HRMS: Perform High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) to confirm the exact mass of the [M+H]+ ion (Theoretical m/z for C9H20NO+ is ~158.1539).
Self-Validation Check: The isotopic distribution pattern from HRMS must mathematically align with the carbon skeleton confirmed by 13C NMR.
Step 2: Orthogonal Purity Determination (The Core System)
Rationale: As per2, accuracy must be established using independent methods[2]. We use two parallel workflows to prevent bias.
Procedure A: Mass Balance Approach
Determine chromatographic purity using LC-CAD (Mobile phase: Water/Acetonitrile with 0.1% Formic Acid).
Quantify water content via Karl Fischer (KF) coulometric titration.
Quantify residual solvents (e.g., ethanol, ethyl acetate from synthesis) via Headspace GC-FID.
Determine inorganic impurities via Residue on Ignition (ROI) or ICP-MS.
Weigh exactly ~10 mg of the candidate standard and ~5 mg of a traceable internal standard (e.g., Maleic Acid CRM) into a vial.
Dissolve in D2O and acquire a 1H NMR spectrum with a long relaxation delay (D1 > 30s) to ensure complete signal recovery.
Integrate the isolated N-methyl singlet of the analyte against the olefinic protons of maleic acid.
Self-Validation Check: The Mass Balance purity (Procedure A) and qNMR purity (Procedure B) must agree within ±0.5% . If they do not, an invisible impurity (e.g., a non-volatile inorganic salt invisible to CAD) exists, and the standard fails validation.
Step 3: Stability and Storage Qualification
Rationale:7 require proof that the standard remains stable under intended storage conditions[7].
Subject aliquots to accelerated conditions (40°C/75% RH) and long-term conditions (25°C/60% RH).
Monitor for hygroscopicity (water uptake via KF) and oxidative degradation of the secondary amine over 6 months.
Validation Workflow Visualization
Fig 1. Self-validating workflow for analytical reference standard certification.
References
ICH and FDA Guidelines for Analytical Method Valid
A Senior Application Scientist's Guide to Validating LC-MS/MS Recovery for 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride
In the landscape of pharmaceutical development, the rigorous validation of bioanalytical methods is not merely a regulatory formality but a cornerstone of reliable and reproducible data. For a compound like 1-Cyclohexyl-...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of pharmaceutical development, the rigorous validation of bioanalytical methods is not merely a regulatory formality but a cornerstone of reliable and reproducible data. For a compound like 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride, a molecule with therapeutic potential, ensuring the accuracy of its quantification in biological matrices is paramount. This guide provides an in-depth, experience-driven comparison of common sample preparation techniques for its analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), with a laser focus on the critical parameter of recovery. We will move beyond rote procedural descriptions to explore the underlying principles that govern method robustness and data integrity, in alignment with global regulatory expectations.[1][2][3][4][5]
The Imperative of Recovery Validation in Bioanalysis
The journey of an analyte from a complex biological matrix, such as plasma or urine, to the detector of an LC-MS/MS system is fraught with potential for loss. The extraction efficiency of an analytical method, termed "recovery," is a measure of how much of the analyte of interest is successfully transferred from the sample to the final extract for analysis.[6][7] Inconsistent or low recovery can introduce significant variability and inaccuracy into the final reported concentrations, potentially leading to erroneous pharmacokinetic and toxicokinetic evaluations.[2][8] Therefore, a thorough validation of recovery is a non-negotiable aspect of method development.
The primary objective of assessing recovery is to ensure that the extraction process is both efficient and reproducible across the expected concentration range of the analyte. While there are no strict numerical acceptance criteria for recovery values, the key is consistency. A method with a consistent recovery of 70% is often preferable to one with a recovery that fluctuates between 80% and 95%. It is this consistency that allows for reliable quantification, especially when an appropriate internal standard is used to compensate for analyte loss.[9]
Comparative Analysis of Sample Preparation Strategies
The choice of sample preparation technique is a critical determinant of recovery and overall method performance. The ideal technique should effectively remove matrix components that can interfere with the analysis, while maximizing the recovery of the target analyte.[10][11] Let's delve into a practical comparison of three workhorse techniques in the bioanalytical laboratory: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).
Data Presentation: A Comparative Overview
The following table summarizes hypothetical performance data for the analysis of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride using these three extraction methods. This data is intended to be illustrative of typical results and to highlight the trade-offs between the different approaches.
Parameter
Protein Precipitation (PPT)
Liquid-Liquid Extraction (LLE)
Solid-Phase Extraction (SPE)
Mean Recovery (%)
85.2
78.5
92.8
Recovery Precision (%CV)
12.5
8.2
4.5
Matrix Effect (%CV)
18.3
9.5
3.1
Throughput
High
Medium
Low to Medium
Cost per Sample
Low
Low to Medium
High
Selectivity
Low
Medium
High
From this comparison, it's evident that while Protein Precipitation is a rapid and cost-effective method, it often suffers from higher variability in recovery and more significant matrix effects.[12][13] Liquid-Liquid Extraction offers a balance of selectivity and cost, with improved precision over PPT. Solid-Phase Extraction, although the most resource-intensive, typically provides the highest recovery, best precision, and minimal matrix effects due to its high selectivity.[10][11][14]
Experimental Protocols: A Step-by-Step Guide with Rationale
Here, we provide detailed protocols for assessing the recovery of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride using the three compared techniques. The "why" behind each step is as crucial as the "how."
Core Principle of Recovery Assessment
The fundamental principle of determining recovery involves comparing the analytical response of an analyte that has been subjected to the entire extraction process with the response of an analyte that has not been extracted (a "neat" or "post-extraction spike" sample).[15][16]
Strategic Safety and Disposal Protocol: 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride As a Senior Application Scientist, I recognize that managing novel pharmaceutical intermediates requires moving beyond generic...
Author: BenchChem Technical Support Team. Date: April 2026
Strategic Safety and Disposal Protocol: 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride
As a Senior Application Scientist, I recognize that managing novel pharmaceutical intermediates requires moving beyond generic waste disposal templates. 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride (CAS: 2768327-56-4) is a specialized secondary amine alcohol salt used in drug development. Because it is a hydrochloride salt, its thermal degradation profile and reactivity demand specific logistical planning to ensure laboratory safety and environmental compliance.
This guide provides an authoritative, self-validating system for the safe handling, spill response, and final destruction of this compound.
Part 1: Physicochemical Profiling for Disposal Logic
To design an effective disposal strategy, we must first understand the molecular behavior of the waste. You cannot properly dispose of a chemical without understanding its thermal and chemical causality.
The presence of the hydrochloride (HCl) salt fundamentally alters how this molecule must be treated at the end of its lifecycle. When subjected to high temperatures, the organic skeleton combusts into standard byproducts (CO₂, H₂O, NOₓ). However, the chloride counterion generates highly corrosive hydrogen chloride (HCl) gas. According to the U.S. Environmental Protection Agency (EPA) guidelines on hazardous waste management [1], halogen-containing wastes require specialized thermal destruction to prevent atmospheric acid rain contribution.
Table 1: Physicochemical and Hazard Summary
Property / Hazard Parameter
Value / Description
Operational Disposal Implication
CAS Number
2768327-56-4
Essential for accurate waste manifest tracking.
Molecular Formula
C9H20ClNO
Nitrogen and chlorine dictate combustion byproducts.
Physical State
Solid (Crystalline/Powder)
High risk of aerosolization; mandates HEPA filtration.
Thermal Byproducts
CO, CO₂, NOₓ, HCl gas
Incinerator must feature an alkaline exhaust scrubber.
Solubility Profile
Soluble in water/polar organics
Dictates segregation into aqueous vs. organic streams.
Part 2: Mandatory Personal Protective Equipment (PPE)
Every safety protocol must be self-validating; the PPE selected must directly mitigate the specific physicochemical risks of the compound.
Hand Protection: Nitrile gloves (minimum 4 mil thickness). Causality: While the organic amine could theoretically permeate some rubbers, the solid hydrochloride salt form is highly polar and effectively blocked by standard nitrile.
Eye Protection: ANSI Z87.1 tight-fitting safety goggles. Causality: The powder is a severe ocular irritant; standard safety glasses do not prevent fine airborne dust from reaching the eye.
Respiratory Protection: N95 or P100 particulate respirator (if handled outside a fume hood). Causality: Prevents inhalation of the micro-crystalline dust, which can cause severe mucosal irritation.
Part 3: Step-by-Step Disposal Protocols
The National Research Council’s Prudent Practices in the Laboratory [2] dictates that waste must be segregated at the point of generation. Do not mix this compound with strong oxidizing agents or strong bases. Causality: Strong bases will deprotonate the hydrochloride salt, releasing the free base amine, which possesses a higher vapor pressure and a distinctly different toxicity and flammability profile.
Protocol A: Solid Waste (Unused Material or Contaminated Consumables)
Source Segregation: Isolate the solid waste from incompatible materials immediately upon generation.
Primary Containment: Transfer the solid into a high-density polyethylene (HDPE) or glass wide-mouth container. Causality: HDPE provides excellent chemical resistance to solid salts and prevents moisture ingress, which could cause the salt to cake and expand.
Secondary Containment: Place the sealed primary container into a secondary bin to prevent breakage during transit to the waste accumulation area.
Final Destruction: Route to a licensed hazardous waste facility for high-temperature incineration. Ensure the facility utilizes an afterburner and an alkaline scrubber to neutralize the evolved HCl gas.
Stream Identification: Determine if the solvent matrix carrying the compound is aqueous or organic.
Aqueous Processing: If dissolved in water, verify the pH. Causality: Hydrochloride salts render solutions mildly acidic. Do not pour down the drain. Collect in designated aqueous waste carboys for off-site treatment.
Organic Processing: If dissolved in combustible solvents (e.g., methanol, DMSO), collect in a designated "Non-Halogenated Organic Waste" carboy. Note: While the molecule contains a chloride ion, the overall mass percentage of halogen in a dilute solution is typically low enough to be processed in standard organic waste. However, always verify threshold limits with your institutional Environmental Health and Safety (EHS) officer.
Part 4: Spill Response and Decontamination Workflow
In the event of a spill, immediate and logical action prevents localized contamination from becoming a facility-wide exposure event. As mandated by OSHA Laboratory Safety Guidance [3], dry sweeping of hazardous powders is strictly prohibited.
Decontamination Methodology:
Evacuate and Assess: Clear unprotected personnel from the immediate area.
Containment (No Dry Sweeping): Do NOT use a standard broom. Causality: Dry sweeping aerosolizes the fine powder, leading to inhalation risks and wider HVAC contamination.
Collection: Use a HEPA-filtered vacuum dedicated to chemical spills. Alternatively, carefully cover the spill with absorbent pads dampened with water or ethanol to suppress dust generation, then wipe inward.
Surface Decontamination: Wash the affected surface with a mild detergent solution, followed by a water rinse. Collect all wash liquids and contaminated pads as hazardous waste.
Figure 1: Decision matrix for the classification and disposal of chemical waste streams.
Part 5: Regulatory Compliance & EPA Waste Coding
Under the Resource Conservation and Recovery Act (RCRA) [1], 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride is not specifically listed as a P- or U-listed commercial chemical product. However, it must be managed as a characteristic hazardous waste if mixed with flammable solvents (D001 Ignitability). Furthermore, active pharmaceutical ingredients (APIs) and their intermediates are heavily scrutinized under local state regulations (e.g., California non-RCRA hazardous waste laws) and must never be disposed of via municipal solid waste or wastewater systems.
References
U.S. Environmental Protection Agency (EPA). "Learn the Basics of Hazardous Waste." Source: EPA.gov. URL:[Link]
National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." Source: NCBI Bookshelf. URL:[Link]
Occupational Safety and Health Administration (OSHA). "Laboratory Safety Guidance." Source: OSHA.gov. URL: [Link]
Handling
Comprehensive Safety and Operational Guide for Handling 1-Cyclohexyl-2-(methylamino)ethan-1-ol Hydrochloride
As researchers pushing the boundaries of drug development, we must treat laboratory safety not merely as a regulatory hurdle, but as an integral component of experimental reproducibility and scientific integrity. The han...
Author: BenchChem Technical Support Team. Date: April 2026
As researchers pushing the boundaries of drug development, we must treat laboratory safety not merely as a regulatory hurdle, but as an integral component of experimental reproducibility and scientific integrity. The handling of 1-Cyclohexyl-2-(methylamino)ethan-1-ol hydrochloride (CAS: 2768327-56-4)[1] requires a nuanced understanding of its physical chemistry.
While the base amino alcohol is susceptible to oxidation and volatility, synthesizing it as a hydrochloride salt stabilizes the molecule, rendering it a polar, crystalline solid[2]. However, this stabilization introduces a new operational variable: the generation of hygroscopic, mildly acidic micro-particulates. This guide provides the mechanistic rationale behind the required Personal Protective Equipment (PPE) and outlines a self-validating operational workflow to ensure absolute safety and material purity.
Quantitative Personal Protective Equipment (PPE) Matrix
Selecting the correct PPE requires understanding the causality between the chemical's physical state and human physiology. Because this compound is a hydrochloride salt, incidental exposure to physiological moisture (sweat, tears, mucous membranes) causes rapid dissolution and localized acidic irritation[3].
PPE Category
Specification / Material
Quantitative Metric
Mechanistic Rationale & Causality
Hand Protection
Nitrile Gloves (Powder-free)
Minimum thickness: 4 mil (0.1 mm). Breakthrough time: >240 mins.
Nitrile provides superior chemical resistance against polar organic salts compared to latex. The lack of powder prevents cross-contamination with the hygroscopic hydrochloride salt.
Eye Protection
Chemical Splash Goggles
ANSI Z87.1 certified (D3 rating for splash/droplet).
The salt can cause severe ocular irritation and localized acidic burns upon contact with the moisture of the cornea[3]. Standard safety glasses with side shields are insufficient against fine airborne dust[4].
Respiratory
N95 / P100 Particulate Respirator
Filtration efficiency: ≥95% of airborne particles (0.3 microns).
Required only if handling outside a controlled fume hood. The crystalline nature of the salt generates micro-dust that can deposit in the alveoli, causing severe respiratory tract irritation.
Body Protection
Flame-Resistant Lab Coat
100% Cotton or Nomex blend (Knee-length).
Synthetic fibers (like polyester) generate static electricity that attracts the charged hydrochloride powder. Cotton neutralizes static and provides a breathable, protective barrier[5].
Operational Workflow: Gravimetric Transfer & Solvation
To build deep trust in your experimental outcomes, every handling procedure must be a self-validating system. The following protocol details the safe preparation of a standard stock solution (e.g., in ethanol or deionized water) while mitigating aerosol exposure.
Step 1: Environmental Validation
Action: Activate the chemical fume hood and verify the inward face velocity is between 80–100 feet per minute (fpm).
Causality: Amino alcohol hydrochloride salts are fine, crystalline powders. A face velocity below 80 fpm risks back-drafting particulates into the operator's breathing zone, while >100 fpm creates turbulence that can scatter the powder and induce weighing errors.
Validation Checkpoint: Tape a small tissue strip to the bottom of the sash; it must pull steadily inward without erratic fluttering.
Step 2: PPE Donning and Material Staging
Action: Don the PPE specified in the matrix above. Place the chemical container, analytical balance, anti-static weigh boats, and a pre-filled volumetric flask (containing the polar solvent) inside the hood[5].
Causality: Pre-filling the receiving flask minimizes the time the dry powder is exposed to ambient humidity, preventing hygroscopic clumping and degradation.
Step 3: Anti-Static Weighing
Action: Discharge the weigh boat using an anti-static gun (Zerostat). Carefully transfer the solid using a grounded micro-spatula.
Causality: Hydrochloride salts often carry a static charge, causing the powder to repel from the spatula and aerosolize. Neutralizing the static charge ensures a cohesive transfer and prevents contamination of the balance pan.
Step 4: Solvation and Exothermic Monitoring
Action: Transfer the weighed solid directly into the polar solvent. Cap the flask immediately and swirl gently.
Causality: Amino alcohol hydrochlorides are highly polar and dissolve readily in water or alcohols[2]. Dissolution can be mildly exothermic. Capping immediately prevents the escape of any localized vapor generated by the heat of solution.
Validation Checkpoint: Visually confirm a clear, homogenous solution with no undissolved crystalline lattice remaining at the bottom.
Step 5: Decontamination
Action: Wipe down the balance and hood surface with a damp cloth (water/isopropanol mix), followed by a dry wipe.
Causality: Dry sweeping or dusting can re-aerosolize microscopic salt crystals[4]. Wet-wiping solubilizes the residual salt, ensuring complete removal from the workspace.
Validation Checkpoint: Swipe the cleaned benchtop area with a moistened pH indicator strip; a pH of ~7 confirms the complete removal of the acidic hydrochloride residue.
Workflow & Spill Response Visualization
The following diagram maps the logical decision tree for standard operations versus emergency spill response.
Operational workflow and spill response pathway for handling amino alcohol hydrochlorides.
Spill Response & Disposal Plans
If a spill occurs, the immediate priority is containment to prevent aerosolization and cross-contamination.
Solid Spills: Never dry-sweep. Dry sweeping imparts kinetic energy to the crystalline lattice, launching micro-particulates into the breathing zone. Instead, blanket the spill with a solvent-dampened absorbent pad (using water or ethanol) to solubilize and trap the salt[4].
Liquid Spills (Post-Solvation): Neutralize the mildly acidic solution with a weak base (e.g., sodium bicarbonate powder) before absorbing the liquid with an inert material like vermiculite or sand[3].
Disposal: Collect all contaminated pads, gloves, and absorbed waste into a compatible, sealable polyethylene container. Label explicitly as "Hazardous Waste: Amino Alcohol Hydrochloride Salt" and dispose of according to local EPA/RCRA regulations governing halogenated/organic salt waste.
References
McGill University. "McGill University Laboratory Safety Manual". Environmental Health and Safety.[Link]
MsdsDigital. "CORRGUARD-95 Amino Alcohol Safety Data Sheet". MSDS Digital Database.[Link]
Institute of Chemistry, UP Diliman. "Laboratory Safety Guide". UP Diliman Safety Protocols.[Link]